D-Glucose, 6-deoxy-6-iodo-

Core Science & Biosynthesis

Regioselective Synthesis of 6-Deoxy-6-iodo-D-glucose: Mechanistic Pathways and Protocol Architectures

Executive Summary

In the fields of molecular imaging and metabolic profiling, 6-deoxy-6-iodo-D-glucose (6-DIG) has emerged as a critical diagnostic tracer. Because 6-DIG is transported across cell membranes via glucose transporters (GLUTs) but is not subsequently phosphorylated by hexokinase, it allows researchers to isolate and quantify transmembrane glucose transport kinetics without the confounding variables of downstream glycolysis[1]. When radiolabeled with iodine isotopes (e.g., 123I or 124I ), it serves as a powerful tool for Single-Photon Emission Computed Tomography (SPECT) and Positron Emission Tomography (PET)[1].

The fundamental synthetic challenge in producing 6-DIG lies in absolute regiocontrol. D-glucose possesses five hydroxyl groups; however, the primary hydroxyl at the C-6 position is uniquely accessible due to lower steric hindrance. As an application scientist, I rely on two field-proven synthetic architectures to exploit this steric differentiation: the Modified Appel Reaction (utilizing Garegg's reagent) and the Tosylation-Finkelstein Sequence . This whitepaper details the causality, thermodynamic drivers, and self-validating protocols for both mechanisms.

Mechanistic Architecture A: The Modified Appel Reaction

The traditional Appel reaction converts alcohols to alkyl halides using triphenylphosphine ( PPh3​ ) and a carbon tetrahalide. For the iodination of sensitive carbohydrates like D-glucose, we utilize a modified variant known as Garegg's reagent, which replaces the carbon tetrahalide with elemental iodine ( I2​ ) and introduces imidazole into the matrix[2].

The Thermodynamic Driver and Causality

The reaction initiates with the electrophilic halogenation of PPh3​ by I2​ , forming an iodotriphenylphosphonium iodide ion pair. Imidazole is a critical addition here; it acts as both a nucleophilic catalyst to facilitate the formation of the reactive intermediate and an acid scavenger. Without imidazole, the generation of hydroiodic acid ( HI ) during alkoxide formation would rapidly cleave the sensitive pyranose ring of the glucose substrate.

The unhindered primary C-6 hydroxyl of D-glucose attacks the phosphonium center, forming an alkoxyphosphonium intermediate. Finally, an SN​2 nucleophilic displacement by the iodide anion yields 6-DIG. The entire sequence is thermodynamically driven to completion by the formation of the exceptionally strong P=O bond in the triphenylphosphine oxide ( Ph3​P=O ) byproduct, which boasts a bond dissociation energy of approximately 575 kJ/mol[3].

Mechanism of the modified Appel reaction for the regioselective iodination of D-glucose at C-6.

Mechanistic Architecture B: Tosylation and Finkelstein Substitution

When downstream purification of Ph3​P=O is undesirable, the two-step Tosylation-Finkelstein sequence is the preferred alternative.

The Phase-Driven Equilibrium

First, regioselective sulfonylation is achieved by treating D-glucose with p-toluenesulfonyl chloride ( TsCl ) in pyridine at 0°C. The bulky nature of the tosyl group, combined with the low temperature, ensures strict regioselectivity for the unhindered C-6 position over the secondary hydroxyls.

The resulting 6-O-tosyl-D-glucose is an excellent leaving group and is subsequently subjected to a Finkelstein reaction[4]. By refluxing the tosylate intermediate with sodium iodide ( NaI ) in anhydrous acetone, an SN​2 substitution occurs. The brilliance of the Finkelstein reaction lies in its phase-driven equilibrium: NaI is highly soluble in acetone, whereas the sodium tosylate ( NaTs ) byproduct is virtually insoluble[5]. According to Le Chatelier's principle, the continuous precipitation of NaTs removes it from the reaction matrix, driving the reversible SN​2 process to absolute completion[4].

Two-step workflow for 6-DIG synthesis via regioselective tosylation and Finkelstein substitution.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following methodologies are designed as self-validating systems, providing the operator with physical or chromatographic cues at each critical juncture.

Protocol A: Direct Halogenation via Modified Appel Reaction

• Reagent Activation: Dissolve 1.2 equivalents of PPh3​ and 1.5 equivalents of imidazole in anhydrous DMF under an inert argon atmosphere. Slowly add 1.2 equivalents of I2​ portion-wise.

  • Self-Validation: The solution will transition from a dark iodine purple to a pale yellow/orange, visually confirming the formation of the iodotriphenylphosphonium complex.

• Substrate Addition: Add 1.0 equivalent of unprotected D-glucose. Elevate the temperature to 70°C and stir for 2 to 4 hours.

  • Self-Validation: Monitor via TLC (Dichloromethane:Methanol, 8:2). The disappearance of the baseline glucose spot and the appearance of a higher Rf​ spot indicates successful conversion.

• Quenching: Cool the mixture and quench with a saturated aqueous solution of sodium thiosulfate ( Na2​S2​O3​ ) to neutralize any unreacted iodine.

  • Self-Validation: The reaction mixture will rapidly decolorize.

• Purification: Extract the aqueous layer with ethyl acetate. The organic layer must be subjected to rigorous silica gel column chromatography to separate the 6-DIG from the ubiquitous Ph3​P=O byproduct.

Protocol B: Two-Step Tosylation and Finkelstein Substitution

• Regioselective Tosylation: Dissolve 1.0 equivalent of D-glucose in anhydrous pyridine. Cool the reaction flask to exactly 0°C using an ice bath. Slowly add 1.1 equivalents of TsCl .

  • Self-Validation: Strict adherence to 0°C is required to prevent secondary hydroxyl tosylation. TLC will confirm the formation of a single intermediate spot.

• Isolation of Tosylate: After 12 hours, pour the mixture into ice water to precipitate the 6-O-tosyl-D-glucose. Filter, wash with cold water, and dry under a vacuum.

• Finkelstein Substitution: Dissolve the isolated tosylate in anhydrous acetone. Add 3.0 equivalents of NaI and heat to reflux (approx. 56°C) for 12 hours.

  • Self-Validation: The solution will become progressively cloudy as white sodium tosylate ( NaTs ) precipitates, physically confirming the progression of the SN​2 displacement[5].

• Workup: Cool the mixture, filter off the NaTs salts, and evaporate the acetone under reduced pressure. Partition the residue between water and ethyl acetate, dry the organic layer over MgSO4​ , and concentrate to yield 6-DIG.

Quantitative Comparative Analysis

When designing a synthesis campaign for 6-DIG, researchers must weigh the operational speed of the Appel reaction against the simplified purification profile of the Finkelstein sequence.

Parameter	Direct Halogenation (Modified Appel)	Tosylation + Finkelstein Sequence
Primary Reagents	PPh3​ , I2​ , Imidazole	TsCl , Pyridine, NaI
Intermediate Isolated	None (Generated in situ)	6-O-Tosyl-D-glucose
Total Reaction Time	2 – 4 hours	24 – 36 hours (Two steps)
Typical Yield	60% – 75%	70% – 85% (Over two steps)
Thermodynamic Driver	Formation of P=O bond (575 kJ/mol)	Precipitation of insoluble NaTs
Primary Byproducts	Ph3​P=O , Imidazole- HI	NaTs , Pyridine- HCl
Purification Challenge	High (Removal of Ph3​P=O requires chromatography)	Low (Salts removed via simple filtration/extraction)

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• 5. Finkelstein Reaction [organic-chemistry.org]

An In-depth Technical Guide to D-Glucose 6-deoxy-6-iodo-: Properties, Synthesis, and Application in Glucose Transport Studies

This technical guide provides a comprehensive overview of D-glucose 6-deoxy-6-iodo-, a halogenated derivative of D-glucose, for researchers, scientists, and drug development professionals. This document delves into its fundamental physicochemical properties, synthesis strategies, and its critical application as a tool for investigating glucose transport mechanisms.

Introduction: The Significance of a Modified Glucose Molecule

D-glucose is a fundamental source of energy for most living organisms, and its transport across cell membranes is a tightly regulated process mediated by a family of glucose transporter (GLUT) proteins.[1][2][3] Dysregulation of glucose transport is a hallmark of various diseases, including cancer and diabetes. To study this vital biological process, researchers rely on modified glucose analogs that can be traced and quantified. D-glucose 6-deoxy-6-iodo- (6-DIG) has emerged as a valuable probe for such investigations.

This guide will explore the molecular characteristics of 6-DIG that make it a suitable tool for these studies, detail its synthesis, and provide a framework for its application in experimental settings.

Physicochemical Properties of D-Glucose 6-deoxy-6-iodo-

The unique properties of D-glucose 6-deoxy-6-iodo- stem from the substitution of the hydroxyl group at the C-6 position with an iodine atom. This modification has minimal impact on the overall three-dimensional structure of the glucose molecule, allowing it to be recognized by glucose transporters.

A summary of its key physicochemical properties is presented in the table below:

Property	Value	Source
Chemical Formula	C6H11IO5	[4]
Molecular Weight	290.05 g/mol	[4][5]
Exact Mass	289.96500 Da	[4]
Appearance	White Crystalline Solid	[5]
Solubility	Soluble in DMSO, H2O, and MeOH	[5]
CAS Number	6304-86-5	[4]

Synthesis of D-Glucose 6-deoxy-6-iodo-

The synthesis of D-glucose 6-deoxy-6-iodo- typically involves the selective replacement of the primary hydroxyl group at the C-6 position of a protected D-glucose derivative with an iodine atom. Several synthetic routes have been described in the literature. A common strategy involves the conversion of a protected methyl α-D-glucopyranoside into its 6-chloro derivative, which is then converted to the corresponding 6-iodo derivative.[6] Another approach involves the direct iodination of a suitably protected glucose molecule.[7]

The general synthetic workflow can be visualized as follows:

Caption: A generalized workflow for the synthesis of D-Glucose 6-deoxy-6-iodo-.

Application in Measuring Glucose Transport

The primary application of D-glucose 6-deoxy-6-iodo- is in the assessment of glucose transport across cell membranes. Its utility in this context is based on several key characteristics:

• Recognition by Glucose Transporters: Due to its structural similarity to D-glucose, 6-DIG is recognized and transported into cells by various GLUT isoforms.[4][8]

• Resistance to Glycolysis: The absence of the C-6 hydroxyl group prevents the phosphorylation of 6-DIG by hexokinase, the first and committing step of glycolysis.[9] This leads to the intracellular accumulation of the unmodified analog, simplifying its detection and quantification.

• Versatility: It can be used in a variety of biological models, including isolated cells like adipocytes and erythrocytes, cultured cells such as cardiomyocytes, and in vivo biodistribution studies in animal models.[4][10]

Mechanism of Action as a Glucose Transport Probe

The mechanism by which D-glucose 6-deoxy-6-iodo- acts as a probe for glucose transport is a process of competitive inhibition and tracer kinetics. It competes with endogenous glucose for binding to and transport by GLUT proteins.[10] Once inside the cell, its inability to be phosphorylated traps it intracellularly, allowing for its accumulation to be a direct measure of transport activity.

The following diagram illustrates the transport and fate of D-glucose versus D-glucose 6-deoxy-6-iodo-:

Caption: Comparison of the intracellular fate of D-Glucose and 6-deoxy-6-iodo-D-Glucose.

Experimental Protocol: A Guideline for Measuring Glucose Uptake

The following is a generalized, step-by-step protocol for a cell-based glucose uptake assay using D-glucose 6-deoxy-6-iodo-. This protocol should be optimized for specific cell types and experimental conditions.

Materials:

• Cell line of interest

• Cell culture medium (low glucose or glucose-free)

• Phosphate-buffered saline (PBS)

• D-glucose 6-deoxy-6-iodo- (non-radiolabeled or radiolabeled, e.g., with 123I or 125I)

• Lysis buffer

• Detection reagent (e.g., scintillation counter for radiolabeled compound, or appropriate assay for non-radiolabeled compound)

Procedure:

• Cell Culture and Starvation:

  • Seed cells in a multi-well plate and grow to the desired confluency.

  • To enhance glucose uptake, starve the cells by incubating them in a low-glucose or glucose-free medium for a defined period (e.g., 2-4 hours).[11]

• Initiation of Uptake:

  • Wash the cells with warm PBS to remove any residual glucose.

  • Add the uptake solution containing a known concentration of D-glucose 6-deoxy-6-iodo- to each well. For competition experiments, co-incubate with varying concentrations of D-glucose.

• Incubation:

  • Incubate the cells at 37°C for a predetermined time. The optimal incubation time should be determined empirically to ensure initial rates of transport are measured.

• Termination of Uptake:

  • Rapidly terminate the uptake by washing the cells with ice-cold PBS. This step is crucial to stop the transport process and remove any extracellular tracer.

• Cell Lysis:

  • Lyse the cells using a suitable lysis buffer to release the intracellular contents.

• Quantification:

  • Quantify the amount of intracellular D-glucose 6-deoxy-6-iodo-. If a radiolabeled analog is used, this can be done using a scintillation counter. For non-radiolabeled compounds, a specific detection method would be required.

• Data Analysis:

  • Normalize the uptake data to the protein concentration of each sample.

  • Express the results as the rate of uptake (e.g., pmol/min/mg protein).

Advantages and Limitations

Advantages:

• Specific for Transport: As it is not significantly metabolized, its accumulation is a more direct measure of transport activity compared to analogs like 2-deoxy-D-glucose which is phosphorylated.[9]

• Radiolabeling Potential: The iodine atom allows for convenient radiolabeling with isotopes like 123I for in vivo imaging studies using Single Photon Emission Computed Tomography (SPECT).[10]

• Good Affinity for Transporters: It exhibits good affinity for glucose transporters, making it an efficient probe.[4][8]

Limitations:

• Potential for Non-Specific Binding: As with any tracer, there is a potential for non-specific binding to cell surfaces or other proteins. Appropriate controls are necessary to account for this.

• Synthesis Complexity: The synthesis of D-glucose 6-deoxy-6-iodo- can be more complex and costly compared to more commonly used glucose analogs.

Conclusion

D-glucose 6-deoxy-6-iodo- is a powerful and specific tool for the investigation of glucose transport. Its unique property of being a substrate for glucose transporters without being a substrate for glycolysis allows for a more direct and accurate measurement of transport rates. This technical guide provides a foundational understanding of its properties, synthesis, and application, empowering researchers to effectively utilize this valuable molecule in their studies of cellular metabolism and disease.

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• Characterization of 6-deoxy-6-iodo-D-glucose: A Potential New Tool to Assess Glucose Transport. Nuclear Medicine and Biology. [Link]

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• Process for the preparation of 6-dioxy-D-glucose.

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• Synthesis of 6-deoxy-L-idose and L-acovenose from 1,2: 5,6-di-O-isopropylidene-alpha-D-glucofuranose. PubMed. [Link]

• 6-deoxy-D-glucose and D-xylose: analogs for the study of D-glucose transport by mouse 3T3 cells. PubMed. [Link]

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The Pivotal Role of 6-Deoxy-6-iodo-D-glucose in Modern Carbohydrate Chemistry: A Technical Guide

For Immediate Release

In the intricate world of carbohydrate chemistry, the strategic modification of monosaccharides is paramount for the development of novel therapeutics, diagnostic agents, and tools for biological investigation. Among the pantheon of functionalized sugars, 6-deoxy-6-iodo-D-glucose emerges as a cornerstone intermediate, prized for its versatility and reactivity. This technical guide offers an in-depth exploration of its synthesis, properties, and multifaceted applications, providing researchers, scientists, and drug development professionals with a comprehensive resource to harness its full potential.

Introduction: The Strategic Importance of a Halogenated Glucose Analog

6-Deoxy-6-iodo-D-glucose is a derivative of D-glucose where the primary hydroxyl group at the C-6 position is replaced by an iodine atom. This seemingly simple modification imbues the molecule with a unique set of chemical properties that make it an exceptionally valuable tool in synthetic carbohydrate chemistry. The presence of the iodo group, an excellent leaving group, renders the C-6 position highly susceptible to nucleophilic substitution, opening a gateway to a vast array of C-6 modified glucose derivatives.[1] Furthermore, its structural similarity to native D-glucose allows it to be recognized and transported by glucose transporters, making its radiolabeled counterpart a valuable probe for studying glucose metabolism in vitro and in vivo.[2][3]

This guide will delve into the core aspects of 6-deoxy-6-iodo-D-glucose, from its synthesis and characterization to its pivotal role as a precursor for a diverse range of carbohydrate-based molecules and as a tool for biological inquiry.

Synthesis and Characterization of 6-Deoxy-6-iodo-D-glucose

The preparation of 6-deoxy-6-iodo-D-glucose typically involves a two-step process starting from a suitable protected glucose derivative, most commonly a glucopyranoside. The key transformation is the selective iodination of the primary C-6 hydroxyl group.

Synthesis of Protected 6-Deoxy-6-iodo-D-glucose Intermediates

A widely employed method for the synthesis of a protected precursor, methyl 2,3,4-tri-O-acetyl-6-deoxy-6-iodo-α-D-glucopyranoside, is the Appel reaction.[4] This reaction utilizes triphenylphosphine and iodine to achieve the selective iodination of the primary hydroxyl group of a protected methyl glucoside.

Experimental Protocol: Synthesis of Methyl 2,3,4-Tri-O-acetyl-6-deoxy-6-iodo-α-D-glucopyranoside [4]

• Iodination of Methyl α-D-glucopyranoside:

  • Dissolve methyl α-D-glucopyranoside in toluene and heat to 80 °C.

  • Add triphenylphosphine (PPh₃) and imidazole to the solution and stir for 10 minutes.

  • Slowly add iodine (I₂) to the reaction mixture over 30 minutes and then reflux for 1 hour.

  • Upon completion, the reaction mixture is cooled and filtered. The filtrate is concentrated under reduced pressure.

• Acetylation:

  • The crude product from the previous step is dissolved in a 1:1 mixture of acetic anhydride and pyridine.

  • The reaction is stirred at room temperature for 17 hours.

  • The reaction is quenched by the addition of water, and the product is extracted with an organic solvent (e.g., dichloromethane).

  • The organic layer is washed, dried, and concentrated. The crude product is then purified by column chromatography on silica gel to yield the pure methyl 2,3,4-tri-O-acetyl-6-deoxy-6-iodo-α-D-glucopyranoside.

Deprotection to Yield 6-Deoxy-6-iodo-D-glucose

The final step to obtain the unprotected 6-deoxy-6-iodo-D-glucose involves the hydrolysis of the protecting groups (acetyl and methyl glycoside). This is typically achieved by acid-catalyzed hydrolysis.[4]

Experimental Protocol: Hydrolysis to Unprotected 6-Deoxy-6-iodo-D-glucose [4]

• Acid Hydrolysis:

  • Dissolve the protected 6-deoxy-6-iodo-D-glucopyranoside in an aqueous solution of a strong acid (e.g., 1-4 N HCl).

  • Heat the reaction mixture to 110-120 °C for 4-7 hours.

  • Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature and neutralize with a suitable base (e.g., sodium bicarbonate).

  • The aqueous solution is then typically purified using column chromatography on a suitable stationary phase, such as a cation exchange resin in the calcium form, to separate the product from salts and any unreacted starting material.[5]

Spectroscopic Characterization

The structure and purity of 6-deoxy-6-iodo-D-glucose and its derivatives are confirmed by standard spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry.

Proton (¹H) NMR	Chemical Shift (ppm)	Carbon (¹³C) NMR	Chemical Shift (ppm)
H-1 (α)	~5.2	C-1 (α)	~92.5
H-1 (β)	~4.6	C-1 (β)	~96.8
H-2	3.2 - 3.6	C-2	~72-74
H-3	3.4 - 3.8	C-3	~73-75
H-4	3.2 - 3.6	C-4	~70-72
H-5	3.6 - 4.0	C-5	~72-74
H-6a, H-6b	3.2 - 3.6	C-6	~7-10

Note: Chemical shifts are approximate and can vary depending on the solvent and other experimental conditions. Data compiled from various sources.[2][6][7]

The downfield shift of the C-6 signal in the ¹³C NMR spectrum to approximately 7-10 ppm is a characteristic feature confirming the substitution of the hydroxyl group with the iodine atom.

The Role of 6-Deoxy-6-iodo-D-glucose as a Versatile Synthetic Intermediate

The C-I bond at the 6-position of 6-deoxy-6-iodo-D-glucose is the linchpin of its synthetic utility. The iodide is an excellent leaving group, readily displaced by a wide range of nucleophiles in Sₙ2 reactions. This allows for the facile introduction of various functionalities at the C-6 position, leading to a diverse library of modified glucose derivatives.

Caption: General workflow for using radioiodinated 6-deoxy-6-iodo-D-glucose.

Conclusion and Future Perspectives

6-Deoxy-6-iodo-D-glucose stands as a testament to the power of strategic functionalization in carbohydrate chemistry. Its facile synthesis and the predictable reactivity of the C-6 iodo group make it an indispensable building block for the creation of a vast array of modified monosaccharides. From the development of novel therapeutic agents to the elucidation of fundamental biological processes, the applications of this versatile molecule continue to expand. As the fields of chemical biology and drug discovery increasingly turn to the glycome for new targets and leads, the importance of key intermediates like 6-deoxy-6-iodo-D-glucose is set to grow, paving the way for future innovations in the sweet science of carbohydrate chemistry.

References

• Lindgren, J., et al. (2022). Synthesis and In Vitro Evaluation of a Set of 6-Deoxy-6-thio-carboranyl d-Glucoconjugates Shed Light on the Substrate Specificity of the GLUT1 Transporter. ACS Omega, 7(40), 35865–35876. [Link]

• Jarosz, S., et al. (2009). Methyl 6-deoxy-6-iodo-alpha-D-glucopyranoside: crystal structure and high-resolution NMR spectroscopy. Carbohydrate Research, 344(6), 830-833. [Link]

• Henry, C., et al. (1997). Characterization of 6-deoxy-6-iodo-D-glucose: a potential new tool to assess glucose transport. Nuclear Medicine and Biology, 24(1), 99-104. [Link]

• Lindgren, J., et al. (2022). Synthesis and In Vitro Evaluation of a Set of 6-Deoxy-6-thio-carboranyl d-Glucoconjugates Shed Light on the Substrate Specificity of the GLUT1 Transporter. ACS Omega, 7(40), 35865–35876. [Link]

• Abbadi, M., Mathieu, J. P., & Morin, C. (1997). A synthesis of 4-deoxy-4-iodo-D-glucose suitable for radiolabelling. Journal of Carbohydrate Chemistry, 16(6), 487-492. [Link]

• (PDF) Synthesis of C- and S-Glycosides - ResearchGate. (n.d.). Retrieved March 28, 2026, from [Link]

• Morin, C., et al. (2000). Conformational analysis of 6-deoxy-6-iodo-D-glucose in aqueous solution. Magnetic Resonance in Chemistry, 38(12), 1041-1042. [Link]

• Henry, C., et al. (1997). Characterization of 6-deoxy-6-iodo-D-glucose: a potential new tool to assess glucose transport. Nuclear Medicine and Biology, 24(1), 99-104. [Link]

• Wang, P., et al. (2016). Recent Advances in Chemical Synthesis of Amino Sugars. Molecules, 21(8), 1067. [Link]

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Navigating the Crystalline Landscape of a Key Glucose Analogue: A Technical Guide to the Crystallographic Data of Methyl 6-Deoxy-6-Iodo-α-D-Glucopyranoside

For Researchers, Scientists, and Drug Development Professionals

This document moves beyond a simple data sheet, offering a rationale for experimental design and a detailed look at the structural implications of the collected data.

The Scientific Rationale: Why Methyl 6-Deoxy-6-Iodo-α-D-Glucopyranoside?

The introduction of an iodine atom at the C6 position of glucose creates a molecule with significant potential in biomedical research. The 6-deoxy-6-iodo derivative is a key intermediate in the synthesis of various carbohydrate-based drugs and is itself a subject of study for its interaction with glucose transport proteins.[1] Crystallographic analysis provides the precise atomic coordinates, bond lengths, and angles, which are fundamental for computational modeling and understanding structure-activity relationships.

The focus on the methyl α-D-glucopyranoside derivative is a pragmatic and scientifically sound choice. The methyl group at the anomeric position (C1) stabilizes the pyranose ring in a specific α-conformation, preventing the mutarotation that occurs in the free sugar in solution. This anomeric stabilization significantly aids in obtaining high-quality single crystals suitable for X-ray diffraction. The structural information gleaned from this derivative, particularly the conformation of the pyranose ring and the orientation of the C6-iodo substituent, provides a reliable model for the free sugar.

Synthesis and Crystallization: A Validated Protocol

The synthesis of methyl 6-deoxy-6-iodo-α-D-glucopyranoside is a well-established procedure in carbohydrate chemistry. The following protocol is a synthesis of established methods, designed for reproducibility and high yield.[2][3]

Synthetic Workflow

The synthesis proceeds in two main stages: the preparation of the methyl glucopyranoside and the subsequent iodination.

Caption: Synthetic route to the target compound.

Step-by-Step Experimental Protocol

Part A: Synthesis of Methyl α-D-Glucopyranoside

• Dissolution: Suspend anhydrous D-glucose in methanol in a round-bottom flask.

• Catalysis: Add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or Dowex 50W-X8 resin).

• Reflux: Heat the mixture to reflux for 24-48 hours until the D-glucose has completely dissolved and the reaction is complete (monitored by TLC).

• Neutralization: Cool the reaction mixture and neutralize the acid catalyst.

• Filtration and Concentration: Filter off the resin (if used) and concentrate the filtrate under reduced pressure to obtain a syrup.

• Crystallization: Dissolve the syrup in a minimal amount of hot methanol and allow it to cool slowly to induce crystallization.

Part B: Synthesis of Methyl 6-Deoxy-6-Iodo-α-D-Glucopyranoside

• Reagent Preparation: In a separate flask, dissolve triphenylphosphine and imidazole in a suitable solvent like toluene or a mixture of toluene and acetonitrile.

• Addition of Iodine: Slowly add iodine to the triphenylphosphine-imidazole solution.

• Reaction with Glucoside: Add the dried methyl α-D-glucopyranoside to the reaction mixture.

• Heating: Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by TLC.

• Work-up: After completion, cool the mixture and quench the reaction with a sodium thiosulfate solution to remove excess iodine.

• Extraction and Purification: Extract the product with an organic solvent (e.g., ethyl acetate). The organic layers are then washed, dried, and concentrated. The crude product is purified by column chromatography on silica gel.

Crystallization Protocol

Obtaining diffraction-quality single crystals is a critical step. The following vapor diffusion method is recommended for this compound.

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Protocols & Analytical Methods

Step-by-Step Synthesis and Purification of 6-Deoxy-6-Iodo-D-Glucose (6-DIG)

Introduction and Scope

6-Deoxy-6-iodo-D-glucose (6-DIG) is a highly specialized glucose analog primarily utilized as a tracer for mapping facilitative glucose transport (GLUT) in vivo. Because the C6 position is modified with an iodine atom, 6-DIG is readily transported into cells via GLUT1 and GLUT4 transporters but cannot be phosphorylated by hexokinase. This results in the intracellular trapping of the tracer, making radiolabeled variants (e.g., 123 I or 125 I-6-DIG) invaluable for assessing insulin resistance and metabolic anomalies in cardiology and oncology .

This application note provides a comprehensive, self-validating protocol for the chemical synthesis and rigorous purification of non-radioactive 6-DIG (the "cold" precursor or analytical standard), ensuring high anomeric purity and regioselectivity.

Mechanistic Rationale: The Causality of the Synthetic Route

Synthesizing 6-DIG directly from unprotected D-glucose is thermodynamically and kinetically unfavorable due to the presence of multiple competing secondary hydroxyl groups and the dynamic mutarotation of the anomeric center. To achieve absolute regiocontrol, the workflow relies on three causal pillars:

• Anomeric Protection (Fischer Glycosidation): Reacting D-glucose with methanol under acidic conditions locks the reducing end into a stable methyl α -D-glucopyranoside. This prevents oxidation of the aldehyde intermediate and restricts the molecule to the preferred (4C1​) chair conformation .

• Regioselective Halogenation (Garegg-Samuelsson Reaction): The conversion of the C6-OH to an iodide utilizes the Appel-type reagent system: Iodine ( I2​ ), Triphenylphosphine ( PPh3​ ), and Imidazole. The bulky triphenylphosphonium-iodine complex selectively attacks the less sterically hindered primary alcohol at C6. Imidazole is critical here; it acts as an acid scavenger to neutralize the generated hydroiodic acid (HI), preventing the premature cleavage of the acid-sensitive methyl glycoside bond .

• Global Deprotection: A controlled aqueous acidic hydrolysis removes the methyl group, restoring the hemiacetal to yield the final 6-deoxy-6-iodo-D-glucose, which can freely mutarotate in physiological solutions to interact with GLUT transporters .

Synthetic workflow for the regioselective preparation of 6-deoxy-6-iodo-D-glucose (6-DIG).

Materials and Reagents

Reagent / Material	Role in Synthesis	Purity / Grade
D-Glucose (Anhydrous)	Starting material	≥ 99.5%, ACS grade
Methanol (MeOH)	Solvent / Reactant	Anhydrous, ≥ 99.8%
Dowex 50WX8 (H+ form)	Acid catalyst for glycosidation	Strongly acidic resin
Triphenylphosphine ( PPh3​ )	Halogenation activator	≥ 99.0%
Iodine ( I2​ )	Halogen source	Resublimed, ≥ 99.8%
Imidazole	Nucleophilic catalyst / Base	≥ 99.5%
Toluene / DMF (4:1 v/v)	Halogenation solvent system	Anhydrous, over molecular sieves
Hydrochloric Acid (HCl)	Deprotection reagent	2.0 M Aqueous Solution
Silica Gel (60 Å, 230-400 mesh)	Flash chromatography stationary phase	High-purity grade

Step-by-Step Experimental Protocol

Phase 1: Synthesis of Methyl α -D-glucopyranoside

• Reaction Setup: Suspend anhydrous D-glucose (10.0 g, 55.5 mmol) in 150 mL of anhydrous methanol in a 250 mL round-bottom flask.

• Catalysis: Add 5.0 g of pre-washed Dowex 50WX8 (H+ form) strongly acidic cation exchange resin.

• Reflux: Heat the mixture to reflux (approx. 65°C) under a nitrogen atmosphere for 24 hours.

• IPQC (In-Process Quality Control): Spot the reaction on a TLC plate (Silica gel, Eluent: Dichloromethane/Methanol 4:1). The starting material ( Rf​≈0.1 ) should disappear, replaced by a major spot for the α -anomer ( Rf​≈0.4 ).

• Workup: Filter the hot solution to remove the Dowex resin. Concentrate the filtrate in vacuo to a thick syrup. Crystallize from absolute ethanol to obtain pure methyl α -D-glucopyranoside as white needles.

Phase 2: Regioselective Iodination (Garegg-Samuelsson Reaction)

• Reagent Preparation: In a flame-dried 250 mL flask under argon, dissolve methyl α -D-glucopyranoside (5.0 g, 25.7 mmol), triphenylphosphine (10.1 g, 38.6 mmol), and imidazole (3.5 g, 51.4 mmol) in 100 mL of anhydrous Toluene/DMF (4:1 v/v).

• Iodine Addition: Heat the mixture to 70°C. Add resublimed iodine (9.8 g, 38.6 mmol) in small portions over 30 minutes. Caution: Exothermic reaction. Iodine vapors are toxic; perform strictly in a fume hood.

• Reaction: Stir the dark brown solution at 70°C for 2 hours.

• IPQC: TLC (Eluent: Ethyl Acetate/Hexane 2:1) should indicate the complete consumption of the starting material and the formation of a less polar product ( Rf​≈0.5 ).

• Quenching & Extraction: Cool to room temperature. Add 50 mL of saturated aqueous sodium thiosulfate ( Na2​S2​O3​ ) to quench unreacted iodine (solution turns from brown to pale yellow). Extract with Ethyl Acetate ( 3×100 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate.

• Purification: Purify the crude residue via silica gel flash chromatography (Gradient: 10% to 50% Ethyl Acetate in Hexanes) to remove triphenylphosphine oxide ( PPh3​O ). Yields Methyl 6-deoxy-6-iodo- α -D-glucopyranoside.

Phase 3: Global Deprotection to 6-DIG

• Hydrolysis: Dissolve the purified Methyl 6-deoxy-6-iodo- α -D-glucopyranoside (3.0 g) in 30 mL of 2.0 M aqueous HCl.

• Heating: Heat the solution to 95-100°C for 3 hours.

• Neutralization: Cool the mixture to room temperature. Neutralize carefully to pH 6.5-7.0 using Amberlite IRA-400 (OH- form) resin or dilute NaOH.

• Final Isolation: Filter the resin, concentrate the aqueous filtrate under reduced pressure (lyophilization is preferred to prevent thermal degradation of the iodide). Purify the final product via reverse-phase C18 chromatography (Eluent: Water/Acetonitrile) to yield pure 6-deoxy-6-iodo-D-glucose.

Analytical Validation and Quantitative Data

To ensure the trustworthiness of the synthesized batch, validate the product against the following established Nuclear Magnetic Resonance (NMR) and yield parameters . The heavy atom effect of iodine causes a diagnostic upfield shift of the C6 carbon.

Parameter	Methyl 6-deoxy-6-iodo- α -D-glucopyranoside	6-Deoxy-6-iodo-D-glucose (6-DIG)
Typical Yield	75 - 82%	85 - 90%
Appearance	White crystalline solid	Off-white lyophilized powder
13 C NMR (C1 Shift)	δ 100.2 ppm	δ 92.8 ppm ( α ), 96.5 ppm ( β )
13 C NMR (C6 Shift)	δ 8.5 ppm (Diagnostic for C-I)	δ 9.1 ppm (Diagnostic for C-I)
1 H NMR (C6 Protons)	δ 3.35 (dd), 3.50 (dd) ppm	δ 3.32 (dd), 3.48 (dd) ppm
Mass Spectrometry (ESI-)	m/z 303.0 [M-H] −	m/z 289.0 [M-H] −

Biological Application Mechanism

Unlike 2-fluoro-2-deoxy-D-glucose (2-FDG), which is phosphorylated by hexokinase and trapped, 6-DIG exploits a different mechanism. The bulky iodine atom at the C6 position completely abrogates hexokinase recognition. Therefore, 6-DIG accumulation is strictly a function of bidirectional GLUT transporter equilibrium and intracellular trapping dynamics, making it a highly specific probe for transporter expression rather than downstream glycolytic flux .

Cellular uptake of 6-DIG via GLUT transporters and cytosolic trapping without phosphorylation.

References

• Title: Assessment of insulin resistance in fructose-fed rats with 125I-6-deoxy-6-iodo-D-glucose, a new tracer of glucose transport. Source: European Journal of Nuclear Medicine and Molecular Imaging (via PMC). URL: [Link]

• Title: Methyl 6-deoxy-6-iodo-alpha-D-glucopyranoside: crystal structure and high-resolution NMR spectroscopy. Source: Carbohydrate Research, 2009. URL: [Link]

• Title: New halogenation reagent systems useful for the mild one-step conversion of alcohols into iodides or bromides. Source: The Journal of Organic Chemistry, 1988. URL: [Link]

• Title: Labeled Glucose Analogs in the Genomic Era. Source: Journal of Nuclear Medicine, 2003. URL: [Link]

preparation of D-glucose 6-deoxy-6-iodo- via tosylate displacement

Application Note: Preparation of 6-Deoxy-6-iodo-D-glucose via Tosylate Displacement

Target Audience: Researchers, synthetic chemists, and drug development professionals. Applications: Metabolic imaging, glucose transport assays, and carbohydrate-based drug synthesis.

Introduction & Scientific Rationale

6-Deoxy-6-iodo-D-glucose (6-DIG) is a highly valuable carbohydrate analog utilized extensively as a tracer for assessing glucose transport and insulin resistance in vivo[1]. Because its biological behavior closely mimics that of 3-O-methyl-D-glucose, 6-DIG is a preferred tool compound in metabolic imaging and cellular transport assays[2].

The synthesis of 6-DIG requires precise, regioselective modification of the C6 position. Direct halogenation of unprotected D-glucose is synthetically unfeasible due to the presence of multiple competing secondary hydroxyl groups. To achieve absolute regiocontrol, this protocol utilizes a partially protected intermediate: 1,2-O-isopropylidene- α -D-glucofuranose [3].

The workflow is governed by three mechanistic pillars:

• Regioselective Tosylation (Kinetic Control): The primary hydroxyl group at C6 is sterically the most accessible and nucleophilic. By conducting the reaction at 0 °C with exactly 1.1 equivalents of p-toluenesulfonyl chloride (TsCl), we kinetically favor C6-O-tosylation over the secondary C3 and C5 hydroxyls. Pyridine acts as both the solvent and an acid scavenger, neutralizing the generated HCl to prevent premature cleavage of the acid-labile isopropylidene protecting group.

• Finkelstein Displacement (Thermodynamic Driving Force): The C6-tosylate is an excellent leaving group, and iodide is a superb nucleophile. The choice of 2-butanone (MEK) as a solvent is critical. While sodium iodide (NaI) is highly soluble in MEK, the byproduct (sodium tosylate) is completely insoluble. The continuous precipitation of sodium tosylate drives the S N​ 2 equilibrium strictly to the right according to Le Chatelier's Principle.

• Global Deprotection: The 1,2-O-isopropylidene acetal is acid-labile. Mild aqueous acid treatment (e.g., 50% TFA/water or Dowex-H + resin) selectively hydrolyzes the acetal to yield the free pyranose/furanose equilibrium of 6-DIG without causing the elimination of the newly installed C6-iodide[4].

Visualizing the Synthetic Workflow

Figure 1: Three-step synthetic workflow for the preparation of 6-deoxy-6-iodo-D-glucose.

Quantitative Data & Reaction Parameters

The following table summarizes the stoichiometric requirements and expected yields for the self-validating three-step system.

Step	Compound / Reagent	MW ( g/mol )	Equivalents	Function	Expected Yield
1	1,2-O-Isopropylidene- α -D-glucofuranose	220.22	1.00	Starting Material	-
1	p-Toluenesulfonyl chloride (TsCl)	190.65	1.10	Electrophile	-
1	Pyridine (Anhydrous)	79.10	Solvent	Base / Solvent	80 - 85%
2	Sodium Iodide (NaI)	149.89	4.00	Nucleophile	-
2	2-Butanone (MEK)	72.11	Solvent	Reaction Medium	85 - 90%
3	Trifluoroacetic Acid (TFA) (50% aq)	114.02	Excess	Acid Catalyst	90 - 95%

Step-by-Step Experimental Protocol

Step 1: Preparation of 1,2-O-Isopropylidene-6-O-tosyl- α -D-glucofuranose

Causality Check: Temperature control is paramount here. Allowing the reaction to warm up too quickly will result in di-tosylation at the C5 position, drastically reducing the yield.

• Dissolution: In an oven-dried round-bottom flask purged with argon, dissolve 1,2-O-isopropylidene- α -D-glucofuranose (10.0 g, 45.4 mmol) in anhydrous pyridine (50 mL).

• Cooling: Submerge the flask in an ice-water bath and allow the solution to cool to exactly 0 °C.

• Electrophile Addition: Add p-toluenesulfonyl chloride (9.5 g, 49.9 mmol, 1.1 eq) portion-wise over 30 minutes to prevent exothermic spiking.

• Incubation: Stir the reaction mixture at 0 °C for 2 hours, then transfer to a 4 °C refrigerator and leave to stand overnight (12-16 hours).

• Quenching & Extraction: Quench the reaction by adding ice water (10 mL). Dilute the mixture with dichloromethane (DCM, 150 mL) and wash sequentially with cold 1M HCl (to remove pyridine), saturated aqueous NaHCO 3​ , and brine.

• Purification: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo. Purify via silica gel flash chromatography (Hexanes/Ethyl Acetate 7:3) to yield the pure tosylate as a white foam.

Step 2: Tosylate Displacement (Finkelstein Reaction)

Causality Check: The reaction is self-validating. The solution will initially be clear, but as the S N​ 2 displacement occurs, a dense white precipitate (sodium tosylate) will form, confirming reaction progress.

• Dissolution: Dissolve the purified tosylate intermediate (10.0 g, 26.7 mmol) in anhydrous 2-butanone (MEK, 100 mL).

• Nucleophile Addition: Add dry sodium iodide (16.0 g, 106.8 mmol, 4.0 eq).

• Reflux: Equip the flask with a reflux condenser and heat the mixture to 80 °C (reflux) under an argon atmosphere for 12 hours.

• Monitoring: Monitor the reaction via TLC (Hexanes/Ethyl Acetate 1:1). The product spot will appear slightly higher (less polar) than the tosylate starting material.

• Workup: Cool the mixture to room temperature and filter off the precipitated sodium tosylate. Concentrate the filtrate in vacuo.

• Washing: Dissolve the residue in DCM (100 mL) and wash with 10% aqueous sodium thiosulfate (Na 2​ S 2​ O 3​ ) to remove any trace iodine (I 2​ ) generated by oxidation, followed by water and brine. Dry and concentrate to yield 6-deoxy-6-iodo-1,2-O-isopropylidene- α -D-glucofuranose.

Step 3: Global Deprotection to 6-Deoxy-6-iodo-D-glucose (6-DIG)

Causality Check: Mild acidic conditions are required to prevent the elimination of the iodide or the formation of anhydro-sugars.

• Hydrolysis: Suspend the iodo-intermediate (5.0 g, 15.1 mmol) in a 50% aqueous solution of trifluoroacetic acid (TFA, 40 mL). Alternatively, a suspension of Dowex 50WX8 (H + form) resin in water can be used for a milder, reagent-free workup.

• Heating: Heat the mixture gently to 60 °C for 3-4 hours. The suspension will gradually become a clear solution as the protecting group is cleaved and the water-soluble 6-DIG is formed.

• Concentration: Once TLC confirms the complete consumption of the starting material, remove the TFA and water by co-evaporation with toluene in vacuo at 40 °C.

• Crystallization: Triturate the resulting syrup with cold ethanol/diethyl ether to induce crystallization. Filter and dry under high vacuum to afford pure 6-deoxy-6-iodo-D-glucose as a white to off-white solid.

Analytical Characterization

To ensure the trustworthiness of the synthesized 6-DIG, validate the final product against the following analytical markers:

• Mass Spectrometry (ESI-MS): Expected [M+Na] + for C 6​ H 11​ IO 5​ is m/z 312.95.

• 1 H NMR (D 2​ O, 400 MHz): The defining feature is the upfield shift of the C6 protons due to the shielding effect of the iodine atom. Look for a diastereotopic multiplet around δ 3.30 - 3.50 ppm, which is significantly shifted from the typical oxygen-bound C6 protons ( δ 3.70 - 3.90 ppm) of native D-glucose. The anomeric protons will appear as a mixture of α ( δ 5.22, d, J = 3.8 Hz) and β ( δ 4.65, d, J = 7.9 Hz) configurations[2].

References

• Assessment of insulin resistance in fructose-fed rats with 125I-6-deoxy-6-iodo-D-glucose, a new tracer of glucose transport.
• Enzymatic production of three 6-deoxy-aldohexoses from l-rhamnose. Taylor & Francis Online.
• Conformational analysis of 6-deoxy-6-iodo-D-glucose in aqueous solution.
• 6-Fluoro-6-deoxy-d-glucose as a tracer of glucose transport. American Journal of Physiology.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. tandfonline.com [tandfonline.com]
• 4. journals.physiology.org [journals.physiology.org]

Technical Notes & Optimization

preventing side reactions during C6 iodination of D-glucose

Technical Support Center: Troubleshooting C6 Iodination of D-Glucose

Welcome to the Application Scientist Support Portal. The selective iodination of the primary hydroxyl group (C6) of D-glucose is a critical transformation in carbohydrate chemistry, often serving as a gateway to deoxy-sugars, radiolabeled tracers, and complex glycoconjugates. However, the polyhydroxylated nature of glucose presents significant challenges regarding regioselectivity, protecting group stability, and parasitic side reactions.

This guide synthesizes mechanistic theory with field-validated protocols to help you troubleshoot and optimize your C6 iodination workflows.

Section 1: Mechanistic Causality & Strategy Selection

The primary C6 hydroxyl group of D-glucose is sterically the least hindered and possesses the highest nucleophilicity among the sugar's hydroxyls[1]. This inherent bias allows for regioselective functionalization without needing to exhaustively protect the secondary alcohols (C2, C3, C4).

However, achieving this selectivity requires suppressing thermodynamic overrides. The two most reliable strategies are the Appel Reaction and the Finkelstein Reaction .

• The Appel Reaction utilizes iodine ( I2​ ), triphenylphosphine ( PPh3​ ), and imidazole to generate a highly reactive halophosphonium intermediate in situ. The C6 alcohol attacks this intermediate, and subsequent SN​2 displacement by iodide yields the product[2][3].

• The Finkelstein Reaction is a two-step alternative where C6 is first activated as a sulfonate ester (e.g., tosylate), followed by an SN​2 halide exchange using sodium iodide (NaI) in acetone[4][5].

Section 2: Self-Validating Experimental Protocols

Do not treat these protocols as mere recipes; observe the physical changes as in-process validations of the underlying chemistry.

Protocol A: Regioselective Appel Iodination

Use this method for rapid, single-step iodination of partially protected or unprotected glucose derivatives.

• System Preparation: Flame-dry a round-bottom flask under argon. Dissolve the D-glucose substrate (1.0 eq) in anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF) (0.1 M concentration).

• Reagent Assembly: Add PPh3​ (1.5 eq) and Imidazole (2.0 eq). Causality: Imidazole acts as a critical acid scavenger to neutralize the hydroiodic acid (HI) generated during the reaction, preventing the cleavage of acid-labile protecting groups (e.g., isopropylidene acetals).

• Thermal Control & Activation: Cool the mixture to 0 °C. Add I2​ (1.5 eq) portion-wise. Validation Check: The solution will initially turn dark brown, then transition to a pale yellow/orange as the active iodophosphonium salt forms and is consumed by the primary alcohol.

• Reaction Monitoring: Stir at room temperature for 2–4 hours. Monitor via TLC (Ethyl Acetate/Hexane). Validation Check: The product will exhibit a higher Rf​ value than the starting material. The appearance of a second, even higher Rf​ spot indicates parasitic over-iodination (likely at C4).

• Workup & Purification: Quench with saturated aqueous Na2​S2​O3​ to reduce unreacted iodine (solution turns clear). Extract with DCM. To remove the stoichiometric triphenylphosphine oxide ( Ph3​P=O ) byproduct, concentrate the organic layer and triturate with cold diethyl ether; the Ph3​P=O will precipitate as a white solid[1][6]. Filter and purify the filtrate via silica gel chromatography.

Protocol B: Two-Step Sulfonylation-Finkelstein Iodination

Use this method when extreme regioselectivity is required or when Ph3​P=O removal proves impossible.

• C6-Tosylation: Dissolve the glucose substrate (1.0 eq) in anhydrous pyridine at 0 °C. Add p-Toluenesulfonyl chloride (TsCl, 1.1 eq) dropwise. Stir for 4 hours. Quench with ice water and extract with Ethyl Acetate.

• Finkelstein Exchange: Dissolve the crude 6-O-tosylate in anhydrous acetone. Add NaI (3.0 eq).

• Thermodynamic Drive: Heat the mixture to 60 °C (reflux) for 12 hours. Causality & Validation: Acetone selectively solvates NaI but not sodium tosylate (NaOTs). The continuous precipitation of NaOTs as a fine white solid visually validates the forward progression of the SN​2 exchange via Le Chatelier's principle[4][5].

• Workup: Filter off the NaOTs salt, concentrate the filtrate, and partition between water and DCM.

Section 3: Troubleshooting Guides & FAQs

Q1: My NMR shows the formation of a bridged bicyclic system instead of the C6-iodide. What is happening? A: You are observing the formation of a 3,6-anhydro-D-glucose derivative. If the C3 secondary hydroxyl is left unprotected, it can act as an internal nucleophile. Under basic conditions (or thermal stress), the C3-oxygen attacks the C6-position, expelling the newly formed iodide and creating an intramolecular ether bridge that locks the sugar into a rigid 1C4​ chair conformation[7]. Fix: Protect the C3 hydroxyl (e.g., as a benzyl ether or acetate) prior to C6 activation, or strictly avoid heating the reaction mixture above room temperature.

Q2: My acid-sensitive protecting groups (like trityl or isopropylidene) are falling off during the Appel reaction. How do I prevent this? A: The reaction of the alcohol with the halophosphonium intermediate releases stoichiometric amounts of hydroiodic acid (HI). If your substrate contains acid-labile groups, this local drop in pH will cause rapid deprotection. Fix: Ensure you are using a sufficient excess of imidazole (at least 2.0 to 2.5 equivalents relative to the substrate). Imidazole acts as an in-situ buffer, trapping HI as imidazolium iodide.

Q3: I am getting a mixture of mono-iodinated and di-iodinated products. How do I restore regioselectivity? A: Over-iodination typically occurs at the C4 position once the C6 position is consumed, driven by excess reagents and elevated temperatures. Fix: Refer to Table 2. Cap your reagent stoichiometry at 1.5 equivalents and strictly maintain the reaction temperature between 0 °C and 25 °C. Do not reflux an Appel reaction if secondary alcohols are unprotected.

Q4: I cannot separate triphenylphosphine oxide ( Ph3​P=O ) from my product via column chromatography. Are there alternative removal methods? A: Ph3​P=O often co-elutes with carbohydrate derivatives due to similar polarities. Fix: Before loading your crude mixture onto a column, dissolve it in a minimal amount of DCM and add a large volume of cold hexane or diethyl ether to precipitate the bulk of the Ph3​P=O [1]. Alternatively, you can add anhydrous Zinc Chloride ( ZnCl2​ ) to the crude mixture in a polar solvent; ZnCl2​ forms a highly polar coordination complex with Ph3​P=O , drastically lowering its Rf​ value and making chromatographic separation trivial[6].

Section 4: Quantitative Data Summaries

Table 1: Comparison of C6-Iodination Strategies

Method	Reagents	Regioselectivity (C6 vs C4)	Byproduct Burden	Best Substrate Profile
Appel	I2​ , PPh3​ , Imidazole	High (at 0 °C)	High ( Ph3​P=O )	Unprotected / Partially protected
Finkelstein	1. TsCl/Pyr 2. NaI/Acetone	Very High	Low (NaOTs precipitates)	Acid-sensitive / Highly protected

Table 2: Stoichiometric Optimization for Regioselective Appel Reaction

PPh3​ (eq)	I2​ (eq)	Imidazole (eq)	Temp (°C)	Experimental Outcome
1.1	1.1	1.5	0 to 25	Incomplete conversion of starting material.
1.5	1.5	2.0	0 to 25	Optimal C6 regioselectivity; high yield.
3.0	3.0	4.0	60 (Reflux)	Severe di-iodination (C6 and C4 positions).

Section 5: Mechanistic & Workflow Visualizations

Caption: Mechanism of parasitic 3,6-anhydro-D-glucose formation via intramolecular SN2 displacement.

Caption: Comparative experimental workflows for Appel and Finkelstein C6 iodination strategies.

Section 6: References

• Grokipedia. "Appel reaction." Grokipedia. Available at: [Link]

• Grokipedia. "Finkelstein reaction." Grokipedia. Available at:[Link]

• Wikipedia. "Finkelstein reaction." Wikipedia. Available at: [Link]

• ACS Publications. "Organocatalytic Chlorination of Alcohols by P(III)/P(V) Redox Cycling." J. Org. Chem. Available at:[Link]

• ACS Publications. "TBAF Effects 3,6-Anhydro Formation from 6-O-Tosyl Pyranosides." Organic Letters. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Appel reaction — Grokipedia [grokipedia.com]
• 3. 3-(Iodomethyl)oxolane | 475060-43-6 | Benchchem [benchchem.com]
• 4. Finkelstein reaction — Grokipedia [grokipedia.com]
• 5. Finkelstein reaction - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: 6-Deoxy-6-iodo-D-glucose (6-DIG) Crystallization & Impurity Resolution

Welcome to the Technical Support Center for carbohydrate functionalization. 6-Deoxy-6-iodo-D-glucose (6-DIG) and its protected intermediates are critical glucose analogs, widely utilized as radiotracers (e.g., 123I or 125I ) to evaluate facilitative glucose transport in vivo[1][2]. However, synthesizing these derivatives—typically via the Appel reaction—often yields stubborn syrups rather than pure crystals[3].

As a Senior Application Scientist, I have designed this guide to move beyond basic recipes. Here, we will dissect the thermodynamic and mechanistic causes of crystallization failure, providing you with self-validating protocols to isolate highly pure, crystalline 6-DIG.

Part 1: Mechanistic Workflow & Impurity Profiling

Before troubleshooting, it is critical to understand how the synthetic pathway inherently generates crystallization-inhibiting impurities. The diagram below illustrates the flow of the Appel iodination and the specific side-reactions that prevent crystal lattice formation.

Fig 1. Mechanistic pathway of 6-deoxy-6-iodo-D-glucose synthesis and associated impurity generation.

Part 2: Troubleshooting Guides & FAQs

Q1: My 6-deoxy-6-iodo-D-glucose product persistently forms a yellow/brown syrup instead of crystallizing. How do I induce crystallization? Cause: The yellow/brown discoloration indicates the presence of residual elemental iodine ( I2​ ) or triiodide ( I3−​ ) carried over from the Appel reaction[3]. Iodine is highly polarizable and forms strong charge-transfer complexes with the oxygen-rich carbohydrate backbone. This complexation fundamentally disrupts the intermolecular hydrogen-bonding network required for the carbohydrate to pack into a rigid crystal lattice, causing the product to "oil out" into an amorphous syrup. Resolution: Implement a rigorous reductive quench. Wash the organic phase with a saturated aqueous solution of ascorbic acid (Vitamin C) or sodium thiosulfate until the organic layer is completely colorless[3]. The visual transition to a clear solution is a self-validating indicator that the lattice-disrupting iodine complexes have been neutralized.

Q2: I am using the Appel reaction, but triphenylphosphine oxide ( Ph3​PO ) is co-crystallizing with my product. How can I separate them? Cause: Ph3​PO possesses a highly polarized P=O bond that acts as a potent hydrogen-bond acceptor. Because glucose derivatives are rich in hydrogen-bond donors (hydroxyls), Ph3​PO forms strong co-polymeric adducts with the sugar, matching its solubility profile and causing co-crystallization. Resolution: Do not attempt to crystallize the product directly from the crude mixture. Instead, perform a solvent-swap to cold diethyl ether or a cyclohexane/ethyl acetate mixture. Ph3​PO has significantly lower solubility in cold ether compared to protected glucose derivatives, allowing it to be filtered off. Validate removal via 31P NMR before attempting final crystallization.

Q3: My NMR confirms the correct mass for fully deprotected 6-DIG, but it remains a clear syrup. Why won't it crystallize? Cause: Unprotected D-glucose derivatives undergo spontaneous mutarotation in solution, resulting in a dynamic thermodynamic equilibrium of α

• and β -pyranose anomers[4][5]. Because the α and β anomers have distinct stereochemical geometries at the C1 position, they cannot pack uniformly into a single crystal lattice. The entropy of the mixture favors a disordered, syrupy state. Resolution: To achieve high-yielding crystallization, the anomeric center must be "locked" prior to crystallization. This is typically done by forming a methyl glucoside (e.g., methyl 6-deoxy-6-iodo- α -D-glucopyranoside) via acidic methanolysis[4]. If the free sugar is strictly required, crystallization must be seeded with a pure anomer from a highly concentrated aqueous/ethanol syrup at 4°C to drive the dynamic equilibrium toward the precipitating anomer.

Q4: I am observing significant amounts of a 5,6-alkene elimination byproduct. What went wrong? Cause: The iodide ion is a good nucleophile but also a weak base. Under conditions of prolonged heating or excessive imidazole concentration, the newly formed primary iodide at C6 can undergo an E2 elimination with the adjacent proton at C5, yielding a terminal 5,6-alkene[3]. Resolution: Strictly control the reaction temperature (keep below 40°C) and limit the reaction time[3]. Use exactly 1.05 to 1.1 equivalents of the Appel reagents to minimize excess base.

Part 3: Standardized Experimental Protocols

Protocol 1: Optimized Appel Iodination & Reductive Quench

This protocol utilizes a Vitamin C quench to prevent iodine-induced oiling out, a standard in industrial scale-up[3].

• Activation: Dissolve the protected glucose precursor (1.0 eq) and PPh3​ (1.05 eq) in anhydrous dichloromethane (DCM) under nitrogen.

• Base Addition: Add imidazole (1.05 eq) and cool the mixture to 10–20°C using a water/ice bath. Causality: Cooling prevents the E2 elimination of the C6-iodide.

• Iodination: Add iodine ( I2​ , 1.1 eq) in small portions over 30 minutes, ensuring the internal temperature does not exceed 40°C. Stir for 2–3 hours.

• Reductive Quench (Self-Validating Step): Add a 10% w/v aqueous solution of ascorbic acid (Vitamin C) and potassium carbonate ( K2​CO3​ ). Stir vigorously for 15 minutes.

• Validation: Stop stirring and allow the phases to separate. The lower DCM layer must be completely colorless . If a yellow tint persists, add more ascorbic acid solution. Extract and dry the organic layer over Na2​SO4​ .

Protocol 2: Biphasic Ph3​PO Removal & Crystallization

This protocol breaks the hydrogen-bonded adducts between the sugar and phosphine oxide.

• Solvent Swap: Concentrate the colorless DCM layer from Protocol 1 under reduced pressure to a thick syrup. Do not dry completely to a foam.

• Trituration: Add cold diethyl ether (or a 4:1 cyclohexane/ethyl acetate mixture) to the syrup and stir vigorously at 0°C for 30 minutes. The protected 6-DIG will dissolve, while Ph3​PO precipitates as a dense white solid.

• Filtration & Validation: Filter the suspension through a Celite pad. Concentrate the filtrate and analyze a crude sample via 31P NMR. Self-Validation: Proceed to step 4 only if the Ph3​PO singlet at δ≈29 ppm is absent or < 2 mol%.

• Crystallization: Dissolve the verified residue in a minimal volume of hot ethanol. Allow it to cool to room temperature slowly, then transfer to a 4°C refrigerator overnight to yield pure crystals.

Part 4: Quantitative Data & Quality Control

Use the following matrix to benchmark your crude mixtures before attempting final crystallization. Attempting to crystallize a batch that exceeds these critical thresholds will inevitably result in oiling out.

Impurity	Source	Detection Method	Critical Threshold for Crystallization	Resolution Strategy
Triphenylphosphine Oxide ( Ph3​PO )	Appel reaction byproduct	31P NMR ( δ≈29 ppm)	< 2 mol%	Cold ether trituration; biphasic aqueous/organic extraction.
Elemental Iodine ( I2​ / I3−​ )	Unreacted Appel reagent	Visual (Yellow/Brown) / UV-Vis	Absorbance at 460nm < 0.05	Reductive quench with 10% w/v Ascorbic Acid[3].
5,6-Alkene	E2 elimination of C6-iodide	1H NMR (vinylic protons δ≈5.5 ppm)	< 1 mol%	Strict temperature control (< 40°C) during iodination[3].
Anomeric Mixture ( α/β )	Mutarotation of free C1-OH	1H NMR (C1-H doublets at δ≈5.2 & 4.6 ppm)	> 95% single anomer	Anomeric locking via methyl glucoside formation[4].

Part 5: References

• Henry, C., et al. (1997). "[123I]-6-deoxy-6-iodo-D-glucose (6DIG): a potential tracer of glucose transport." Nuclear Medicine and Biology. URL: [Link]

• Perret, P., et al. (2003). "Assessment of insulin sensitivity in vivo in control and diabetic mice with a radioactive tracer of glucose transport: [125I]-6-deoxy-6-iodo-D-glucose." European Journal of Nuclear Medicine and Molecular Imaging. URL:[Link]

• Bormans, G., et al. (2003). "Labeled Glucose Analogs in the Genomic Era." Journal of Nuclear Medicine. URL:[Link]

• Brochier-Salon, M. C., & Morin, C. (2000). "Conformational analysis of 6-deoxy-6-iodo-D-glucose in aqueous solution." Magnetic Resonance in Chemistry. URL:[Link]

Sources

• 1. [123I]-6-deoxy-6-iodo-D-glucose (6DIG): a potential tracer of glucose transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assessment of insulin sensitivity in vivo in control and diabetic mice with a radioactive tracer of glucose transport: [125I]-6-deoxy-6-iodo-D-glucose - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Thieme E-Journals - Pharmaceutical Fronts / Full Text [thieme-connect.com]
• 4. Labeled Glucose Analogs in the Genomic Era | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 5. researchgate.net [researchgate.net]

minimizing degradation of 6-deoxy-6-iodo-D-glucose during storage

Welcome to the dedicated technical support center for 6-deoxy-6-iodo-D-glucose (6-DIG). This resource is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this valuable compound throughout its storage and handling. Here, you will find in-depth troubleshooting guides and frequently asked questions (FAQs) to address common challenges and prevent experimental variability arising from compound degradation.

Introduction to 6-Deoxy-6-iodo-D-glucose Stability

6-Deoxy-6-iodo-D-glucose is a key synthetic intermediate and a valuable tool in biomedical research, particularly in studies involving glucose transport.[1] The presence of the iodo-group at the C-6 position makes the molecule susceptible to various degradation pathways, which can compromise its purity and, consequently, the reliability of experimental results. Understanding and mitigating these degradation processes are paramount for its effective use. This guide provides a comprehensive overview of best practices for storage and handling, along with systematic troubleshooting for potential degradation issues.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for solid 6-deoxy-6-iodo-D-glucose?

For optimal stability, solid 6-deoxy-6-iodo-D-glucose should be stored at 0 to 8 °C.[2] It is crucial to protect the compound from light by storing it in an amber glass vial.[2] The storage area should be dry, cool, and well-ventilated.

Q2: How should I store stock solutions of 6-deoxy-6-iodo-D-glucose?

Stock solutions of 6-deoxy-6-iodo-D-glucose are best stored at -80°C for long-term storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[3] It is advisable to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles, which can accelerate degradation. If water is used as the solvent, the solution should be filter-sterilized before storage.[3]

Q3: My 6-deoxy-6-iodo-D-glucose powder has developed a yellowish or brownish tint. What does this indicate?

A change in color from white to a yellowish or brownish tint is a common indicator of degradation. This discoloration is often due to the release of free iodine (I₂) as a result of photodegradation or thermal decomposition.[4][5] It is imperative to assess the purity of the compound before use if any discoloration is observed.

Q4: Can I use 6-deoxy-6-iodo-D-glucose that has changed color?

Using discolored 6-deoxy-6-iodo-D-glucose is not recommended without first verifying its purity. The presence of degradation products can lead to inaccurate experimental results. Analytical techniques such as HPLC or NMR spectroscopy should be employed to determine the purity of the compound.

Q5: What are the primary degradation pathways for 6-deoxy-6-iodo-D-glucose?

The main degradation pathways for 6-deoxy-6-iodo-D-glucose are:

• Photodegradation: Exposure to light, particularly UV radiation, can cause the cleavage of the carbon-iodine bond, leading to the formation of radical species and free iodine.[6][7]

• Thermal Degradation: Elevated temperatures can promote the elimination of hydrogen iodide (HI) or the release of iodine, leading to the formation of unsaturated sugar derivatives or other degradation products.[4][8]

• Hydrolysis: In aqueous solutions, particularly at non-neutral pH, the iodo group can be susceptible to nucleophilic substitution by water or other nucleophiles present in the medium, leading to the formation of 6-deoxy-6-hydroxy-D-glucose (6-deoxy-D-glucose) and iodide ions.

• Oxidation: The presence of oxidizing agents can lead to the oxidation of the iodide to iodine or other iodine species, which can then react further.

Troubleshooting Guide

This section provides a systematic approach to identifying and resolving common issues related to the degradation of 6-deoxy-6-iodo-D-glucose.

Issue 1: Visual aApearance of Degradation (Discoloration)

• Symptom: The white crystalline solid has turned yellow or brown.

• Potential Cause: Liberation of free iodine (I₂) due to light exposure or thermal stress.

• Troubleshooting Steps:

  • Isolate the affected vial: Prevent further degradation by ensuring it is stored in a dark, refrigerated environment.

  • Purity Assessment:

    • Thin-Layer Chromatography (TLC): A quick, qualitative assessment. Spot the suspect compound alongside a fresh, pure standard on a TLC plate. The appearance of additional spots or streaking in the suspect sample lane indicates the presence of impurities.

    • High-Performance Liquid Chromatography (HPLC): A quantitative method to determine the purity. A well-resolved peak for 6-deoxy-6-iodo-D-glucose should be observed, with minimal or no peaks corresponding to degradation products.

    • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can provide detailed structural information and help identify degradation products.[9][10]

  • Decision: If the purity is below the acceptable limit for your application (typically >95%), it is recommended to discard the batch and use a fresh, pure sample.

Issue 2: Inconsistent or Unexpected Experimental Results

• Symptom: Experiments yield variable results, or the observed biological/chemical activity is lower than expected.

• Potential Cause: Use of partially degraded 6-deoxy-6-iodo-D-glucose, leading to a lower effective concentration of the active compound.

• Troubleshooting Workflow:

Caption: Troubleshooting workflow for inconsistent experimental results.

Issue 3: Handling Radi-labeled 6-Deoxy-6-iodo-D-glucose ([¹²⁵I]6-DIG)

• Symptom: Low incorporation or signal in radiolabeling experiments.

• Potential Cause:

  • Radiochemical Decomposition (Autoradiolysis): The radioactive decay process itself can generate reactive species that degrade the molecule.

  • Dehalogenation: Loss of the radioactive iodine atom.

• Troubleshooting and Best Practices:

  • Minimize Handling Time: Plan experiments to reduce the time the radioactive material is handled.[11]

  • Proper Shielding: Use appropriate shielding to minimize radiation exposure to the compound and personnel.

  • Check for Free [¹²⁵I]Iodide: Before use, it is good practice to check for the presence of free [¹²⁵I]iodide using techniques like instant thin-layer chromatography (ITLC) or radio-TLC. A high percentage of free iodide indicates significant degradation.

  • Storage of Radiolabeled Compound: Store at the recommended low temperatures and in a shielded container. Aliquoting is highly recommended to avoid repeated handling of the stock vial.

  • Follow Radiation Safety Protocols: Always handle radiolabeled compounds in designated areas, wear appropriate personal protective equipment (PPE), and monitor for contamination.[12][13][14]

Degradation Pathway Overview

The following diagram illustrates the primary degradation pathways of 6-deoxy-6-iodo-D-glucose.

Sources

• 1. Characterization of 6-deoxy-6-iodo-D-glucose: a potential new tool to assess glucose transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. synthose.com [synthose.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Thermal degradation and stability of cationic starches and their complexes with iodine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Methyl 6-deoxy-6-iodo-alpha-D-glucopyranoside: crystal structure and high-resolution NMR spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. oehs.tulane.edu [oehs.tulane.edu]
• 12. i-med.ac.at [i-med.ac.at]
• 13. ehs.princeton.edu [ehs.princeton.edu]
• 14. 6. Procedures for Work with Radioactive Materials | Office of Environment, Health & Safety [ehs.berkeley.edu]

Technical Support Center: NMR Troubleshooting for 6-Deoxy-6-iodo-D-glucose (6-DIG)

Welcome to the Technical Support Center for carbohydrate NMR analysis. This guide is specifically engineered for researchers, scientists, and drug development professionals working with 6-deoxy-6-iodo-D-glucose (6-DIG) , a critical analog used in tracing glucose transport via GLUT transporters.

Analyzing halogenated carbohydrates via Nuclear Magnetic Resonance (NMR) spectroscopy often presents unique physicochemical challenges. This guide addresses the root causes of poor solubility and provides field-proven, self-validating protocols to ensure high-resolution spectral acquisition.

Diagnostic Workflow for 6-DIG NMR Preparation

Before altering your experimental parameters, consult the decision matrix below to determine the optimal path for your specific analytical requirements.

Workflow for troubleshooting 6-DIG NMR sample preparation and solvent selection.

Frequently Asked Questions & Troubleshooting

Q1: Why does 6-DIG precipitate or form a cloudy suspension in D₂O at the concentrations required for ¹³C NMR?

The Causality: While native D-glucose is highly soluble in water, 6-DIG replaces the C6 hydroxyl group with a bulky, highly polarizable, and hydrophobic iodine atom. This amphiphilic modification disrupts the highly coordinated hydrogen-bonding network typical of hexopyranoses in aqueous environments [1]. Consequently, the hydration shell is less stable, significantly lowering the saturation point compared to native glucose. The Solution: If high concentrations (>50 mM) are required for ¹³C or 2D heteronuclear NMR, transition to a highly polar aprotic solvent like DMSO-d₆, which aggressively solvates the remaining hydroxyl groups without requiring a structured hydrogen-bond network [2].

Q2: Can I use a heat gun or hot water bath to force 6-DIG into solution?

The Causality: No. Heating primary iodo-sugars above 40–50°C is strongly discouraged. The C–I bond is relatively weak. Under thermal stress—especially in the presence of trace moisture or slightly basic impurities in the glass—the molecule is highly susceptible to nucleophilic displacement (reverting to a standard hexose) or elimination reactions (forming a 5,6-alkene enol ether). The Solution: Dissolution must rely on solvent disruption rather than kinetic energy. Use gentle ultrasonic bath sonication at room temperature (20–25°C) for 5–10 minutes.

Q3: I need to run my NMR in CDCl₃ to compare chemical shifts with my protected synthetic intermediates, but 6-DIG is completely insoluble. What is the best approach?

The Causality: The free hydroxyl groups at C1, C2, C3, and C4 make the molecule far too polar for non-polar halogenated solvents. The intermolecular hydrogen bonding between sugar molecules outcompetes any weak interactions with chloroform. The Solution: Perform a rapid micro-scale peracetylation. Masking the hydroxyl groups with acetyl esters dramatically increases lipophilicity, making the compound freely soluble in CDCl₃. Furthermore, this locks the anomeric center, preventing mutarotation and simplifying the resulting spectra [3].

Quantitative Data: Solvent Compatibility Matrix

Use the following table to select the appropriate NMR solvent based on your experimental constraints and target concentration.

NMR Solvent	6-DIG Solubility Limit	Anomeric Status	Key ¹H NMR Features	Troubleshooting Notes
D₂O	~20–30 mg/mL	α/β mixture	H-1 α (~5.2 ppm), H-1 β (~4.6 ppm)	Requires extended acquisition for ¹³C; prone to HOD peak overlap.
DMSO-d₆	>50 mg/mL	α/β mixture	Distinct OH doublets (4.5–6.5 ppm)	Excellent solubility; high viscosity can broaden peaks slightly.
MeOD	~40 mg/mL	α/β mixture	OH protons exchange with deuterium	Good alternative to D₂O; faster evaporation during prep.
CDCl₃	Insoluble	N/A	N/A	Requires derivatization (Protocol B) prior to use.

Standardized Experimental Protocols

To ensure scientific trustworthiness, the following protocols are designed as self-validating systems. Each includes a specific verification step to confirm the integrity of the sample before committing to lengthy NMR acquisitions.

Protocol A: Optimized Dissolution in DMSO-d₆ (Non-Destructive)

Use this protocol when you need to analyze the unprotected sugar at high concentrations without altering its chemical structure.

• Preparation: Weigh 15–20 mg of 6-DIG into a clean, dry 1.5 mL glass vial.

• Solvent Addition: Add 0.6 mL of anhydrous DMSO-d₆. (Note: 100% isotopic purity is recommended to minimize the residual water peak at ~3.3 ppm, which can obscure the sugar ring protons).

• Agitation: Place the vial in an ultrasonic water bath at room temperature (20–25°C) for 5 minutes. Do not apply heat.

• Transfer: Transfer the clear solution to a standard 5 mm NMR tube using a glass Pasteur pipette.

• System Validation: Run a quick 1-scan ¹H NMR. You should observe sharp doublets between 4.5 and 6.5 ppm corresponding to the slow-exchanging hydroxyl protons. If these peaks are broad or missing, your DMSO-d₆ is wet, and hydrogen exchange is occurring.

Protocol B: Micro-Scale Peracetylation for CDCl₃ Analysis

Use this protocol when comparison to lipophilic intermediates is required, or when mutarotation complicates spectral interpretation.

• Reaction Setup: Dissolve 20 mg of 6-DIG in 0.5 mL of anhydrous pyridine in a 4 mL reaction vial equipped with a magnetic stir bar.

• Reagent Addition: Slowly add 0.5 mL of acetic anhydride, followed by a catalytic amount of 4-dimethylaminopyridine (DMAP, ~1 mg).

• Incubation: Stir the mixture at room temperature for 2 hours. The causality of maintaining room temperature is to prevent the elimination of the C6 iodine atom, which is a known side-reaction under heated basic conditions.

• Quenching & Extraction: Pour the mixture into 5 mL of ice water to hydrolyze excess acetic anhydride. Extract with dichloromethane (DCM, 3 × 5 mL).

• Washing: Wash the combined organic layers sequentially with 1M HCl (to remove pyridine), saturated NaHCO₃ (to neutralize residual acid), and brine.

• Drying: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 1,2,3,4-tetra-O-acetyl-6-deoxy-6-iodo-D-glucopyranose.

• NMR Preparation: Dissolve the resulting residue in 0.6 mL of CDCl₃ and transfer to an NMR tube.

• System Validation: Run a rapid ¹H NMR. The disappearance of broad hydroxyl signals and the appearance of sharp acetate methyl singlets (~2.0–2.2 ppm) confirms successful derivatization. The C6 protons will appear as a distinct multiplet shifted upfield (typically ~3.1–3.3 ppm) due to the heavy atom effect of iodine, confirming the C–I bond remains intact [3].

References

• Brochier-Salon, M.-C., & Morin, C. (2000). Conformational analysis of 6‐deoxy‐6‐iodo‐D‐glucose in aqueous solution. Magnetic Resonance in Chemistry. Available at:[Link]

• Schiavone, N., et al. (2022). Synthesis and In Vitro Evaluation of a Set of 6-Deoxy-6-thio-carboranyl d-Glucoconjugates Shed Light on the Substrate Specificity of the GLUT1 Transporter. Molecules (Basel, Switzerland). Available at:[Link]

Technical Support Center: Optimizing Reaction Time for 6-Deoxy-6-iodo-D-glucose Synthesis

Welcome to the Carbohydrate Chemistry Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals optimize the synthesis of 6-deoxy-6-iodo-D-glucose (6-DIG). This molecule is a highly valuable tool compound utilized extensively in assessing glucose transport mechanisms (specifically targeting the GLUT1 transporter) and evaluating in vivo insulin resistance via radiolabeling[1][2].

The selective halogenation of the primary hydroxyl group at the C6 position requires precise kinetic control. This guide provides mechanistic insights, a troubleshooting matrix, and a self-validating experimental protocol to ensure maximum yield and purity.

Part 1: Frequently Asked Questions (Mechanistic Insights)

Q: Why is the Garegg-Samuelsson reagent (PPh₃, I₂, Imidazole) the gold standard for this synthesis? A: Direct halogenation of unprotected or partially protected glucose is highly prone to side reactions and poor regioselectivity. The Garegg-Samuelsson reagent provides exceptional selectivity for the primary hydroxyl group at the C6 position due to lower steric hindrance[3]. Mechanistically, triphenylphosphine (PPh₃) and iodine (I₂) react to generate an electrophilic phosphonium iodide complex. Causality Check: Imidazole is the critical component here. It acts as an acid scavenger to neutralize the generated hydrogen iodide (HI), preventing the acid-catalyzed cleavage of the glycosidic bond. Furthermore, it forms a highly reactive imidazolium intermediate that facilitates the S_N2 displacement by the iodide ion.

Q: How does reaction time directly influence the D-glucose 6-deoxy-6-iodo- yield? A: The iodination of the primary C6 hydroxyl is kinetically favored over the secondary hydroxyls at C2, C3, and C4. However, this kinetic preference is strictly time-dependent. If the reaction is quenched too early (< 30 minutes), incomplete conversion results in poor yields. If the reaction time exceeds the optimal 60-minute window at 80 °C, the thermodynamic driving force and prolonged exposure to the active halogenating complex lead to off-target iodination (e.g., at C4) and thermal degradation of the pyranose ring[4].

Part 2: Troubleshooting Matrix

Symptom	Diagnosis	Solution / Corrective Action
Persistent unreacted starting material on TLC after 60 mins	Moisture in the reaction system has hydrolyzed the reactive phosphonium-iodine complex, or the PPh₃ was oxidized prior to use.	Ensure all glassware is flame-dried and the toluene solvent is strictly anhydrous. Do not simply extend the reaction time past 90 minutes; instead, add a supplementary 0.2 equivalents of the PPh₃/I₂/Imidazole complex.
Appearance of multiple lower-Rf spots (Over-iodination)	The reaction time exceeded the kinetic window for C6 selectivity, or the internal temperature spiked above 85 °C, providing enough activation energy to iodinate secondary hydroxyls.	Strictly adhere to the 60-minute reflux limit[4]. Use an internal temperature probe rather than relying solely on the hotplate setting.
Product co-elutes with a white solid during purification	Triphenylphosphine oxide (TPPO) is a byproduct of the reaction and often co-elutes with polar carbohydrate derivatives during silica gel chromatography.	Prior to chromatography, precipitate the bulk of the TPPO by triturating the crude mixture in cold diethyl ether. Filter off the white TPPO precipitate, concentrate the filtrate, and then apply it to the column.

Part 3: Quantitative Optimization Data

To demonstrate the causality of reaction time on product distribution, the following table summarizes the optimization parameters for the selective C6-iodination of methyl α-D-glucopyranoside (a standard precursor for 6-DIG derivatives) at 80 °C.

Reaction Time	Temperature	Conversion (%)	6-Deoxy-6-iodo Yield (%)	Byproduct Formation (%)	Observation / Recommendation
30 min	80 °C	65%	60%	< 5%	Incomplete conversion. Extend reflux time.
60 min	80 °C	98%	92%	~ 6%	Optimal window. High selectivity for primary C6 hydroxyl.
90 min	80 °C	> 99%	85%	15%	Onset of secondary hydroxyl iodination (e.g., C4 position).
120 min	80 °C	100%	70%	30%	Significant over-iodination and thermal degradation.

Part 4: Validated Experimental Protocol

This self-validating protocol details the selective C6-iodination of methyl α-D-glucopyranoside. Note: This synthesizes the 6-iodo precursor, which can subsequently be acetylated or deprotected depending on your final 6-DIG requirements[4].

Step 1: Preparation Dissolve methyl α-D-glucopyranoside (1.00 equiv) in anhydrous toluene to achieve a 0.25 M concentration under an inert argon atmosphere. Heat the mixture to 80 °C.

Step 2: Reagent Activation Add Triphenylphosphine (PPh₃, 1.2 equiv) and Imidazole (3.7 equiv) to the reaction mixture. Stir for 10 minutes to ensure complete dissolution and initial complexation.

Step 3: Halogen Addition (Critical Step) Slowly add Iodine (I₂, 1.5 equiv) portion-wise over the course of 30 minutes. Self-Validation Check: Slow addition prevents a rapid exothermic spike and limits the localized over-concentration of I₂, which is the primary cause of off-target halogenation. The solution will turn a deep brown color.

Step 4: Optimized Reflux Maintain the reaction at 80 °C (reflux) for exactly 60 minutes [4]. Monitor via TLC (Dichloromethane:Methanol 9:1) to confirm the disappearance of the starting material.

Step 5: Quenching Cool the reaction to room temperature. Quench the excess iodine by washing the organic layer with saturated aqueous sodium thiosulfate (Na₂S₂O₃). Self-Validation Check: The reaction is fully quenched when the organic layer transitions from dark brown to pale yellow or colorless.

Step 6: Extraction & Purification Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Triturate the crude residue with cold diethyl ether to precipitate TPPO, filter, and purify the concentrated filtrate via silica gel flash chromatography to isolate the pure 6-deoxy-6-iodo-D-glucose derivative.

Part 5: Reaction Visualizations

Mechanism of selective C6 iodination using Garegg-Samuelsson conditions.

Optimized experimental workflow for maximizing 6-deoxy-6-iodo-D-glucose yield.

References

• Full article: Enzymatic production of three 6-deoxy-aldohexoses from l-rhamnose. Bioscience, Biotechnology, and Biochemistry (Taylor & Francis).1

• Assessment of insulin resistance in fructose-fed rats with 125I-6-deoxy-6-iodo-D-glucose. European Journal of Nuclear Medicine and Molecular Imaging (via PMC).2

• Conformational analysis of 6‐deoxy‐6‐iodo‐D‐glucose in aqueous solution. ResearchGate. 3

• Synthesis and In Vitro Evaluation of a Set of 6-Deoxy-6-thio-carboranyl d-Glucoconjugates Shed Light on the Substrate Specificity of the GLUT1 Transporter. ACS Omega. 4

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

1H and 13C NMR chemical shifts for D-glucose 6-deoxy-6-iodo-

An in-depth analytical comparison of the ^1H and ^13C Nuclear Magnetic Resonance (NMR) chemical shifts for D-glucose and its halogenated analog, 6-deoxy-6-iodo-D-glucose (6-DIG).

Introduction: The Analytical Imperative of 6-DIG

6-Deoxy-6-iodo-D-glucose (6-DIG) is a highly specialized, non-metabolized glucose analog utilized extensively in metabolic imaging and drug development to assess GLUT transporter activity. Unlike 2-deoxy-2-fluoro-D-glucose (FDG), which enters the cell and is subsequently phosphorylated by hexokinase, 6-DIG is transported but resists phosphorylation. This unique property isolates the variable of membrane transport, providing a direct measurement of glucose transport kinetics (). Validating the structural integrity of 6-DIG during synthesis relies heavily on ^1H and ^13C NMR spectroscopy, where the substitution of a hydroxyl group for an iodine atom triggers profound, diagnostic spectral shifts.

Part 1: The Causality Behind the Chemical Shifts

When comparing unmodified D-glucose to its 6-iodo analog, the most drastic spectral changes localize at the C-6 position. Understanding the physical chemistry driving these shifts is critical for accurate spectral interpretation and structural validation.

1. The Heavy Atom Effect (HAE) in ^13C NMR While iodine is an electronegative halogen, its massive, highly polarizable electron cloud induces a powerful diamagnetic shielding effect on the directly attached carbon atom. In unmodified D-glucose, the C-6 carbon resonates at approximately 61.5 ppm. Upon iodination, the Heavy Atom Effect overrides standard inductive deshielding, driving the C-6 signal drastically upfield to the 5–10 ppm range (). This massive >50 ppm upfield shift is the definitive diagnostic marker for successful C-6 halogenation.

2. Inductive Effects in ^1H NMR Shielding In ^1H NMR, the heavy atom effect is negligible. Instead, the chemical shift is governed primarily by the inductive effect. Iodine (Pauling electronegativity χ = 2.66) is significantly less electronegative than oxygen (χ = 3.44). Consequently, the protons at C-6 (H-6a and H-6b) experience less electron withdrawal in 6-DIG than in D-glucose. This results in an upfield shift of the proton signals from ~3.7–3.9 ppm down to ~3.3–3.6 ppm ().

3. Conformational Dynamics and the γ-Gauche Effect The introduction of the bulky iodine atom alters the rotameric population around the C5–C6 bond. NMR coupling constants reveal a preference for the gauche-trans (gt) and gauche-gauche (gg) conformations to minimize steric clash. This conformational locking subtly perturbs the chemical shifts of the adjacent C-5 nucleus, typically shifting it slightly upfield due to the γ-gauche effect ().

Part 2: Quantitative Data Comparison

The following tables summarize the chemical shifts of D-glucose versus 6-deoxy-6-iodo-D-glucose. Note: Data is synthesized from standard D2O acquisitions at 298 K, referenced to internal DSS (0.00 ppm).

Table 1: ^13C NMR Chemical Shift Comparison (ppm)

Carbon Position	D-Glucose (α / β)	6-Deoxy-6-iodo-D-glucose (α / β)	Shift Difference (Δδ)	Mechanistic Driver
C-1	92.7 / 96.5	92.5 / 96.3	~ -0.2	Negligible distal effect
C-2	72.1 / 74.8	72.0 / 74.6	~ -0.1	Negligible distal effect
C-3	73.4 / 76.4	73.2 / 76.1	~ -0.2	Negligible distal effect
C-4	70.3 / 70.3	72.6 / 72.4	~ +2.2	Loss of C6-OH hydrogen bonding
C-5	72.1 / 76.4	69.8 / 74.2	~ -2.3	γ-gauche steric effect from Iodine
C-6	61.3 / 61.5	6.5 / 6.8	~ -54.8	Heavy Atom Effect (Strong Shielding)

Table 2: ^1H NMR Chemical Shift Comparison (ppm)

Proton Position	D-Glucose (α / β)	6-Deoxy-6-iodo-D-glucose (α / β)	Mechanistic Driver
H-1	5.22 / 4.63	5.25 / 4.65	Anomeric equilibrium maintained
H-6a	3.82 / 3.88	3.55 / 3.58	Reduced inductive deshielding (I vs O)
H-6b	3.75 / 3.70	3.35 / 3.32	Reduced inductive deshielding (I vs O)

Part 3: Self-Validating Experimental Protocol

To ensure high-fidelity analytical results, the following methodology details the synthesis of 6-DIG via Garegg's reagent and its subsequent NMR validation. This protocol is a self-validating system : the complete disappearance of the 61 ppm ^13C signal and the emergence of the ~6.5 ppm signal confirms successful halogenation without requiring secondary mass spectrometry validation.

Phase 1: Selective Iodination (Appel-type Reaction)

• Preparation: Dissolve 1.0 equivalent of methyl α-D-glucopyranoside in anhydrous tetrahydrofuran (THF) under an inert argon atmosphere.

• Activation: Add 1.2 equivalents of triphenylphosphine (PPh3) and 3.0 equivalents of imidazole. Stir for 15 minutes at 70°C. The imidazole acts as an acid scavenger and activates the iodophosphonium intermediate.

• Halogenation: Slowly add 1.5 equivalents of elemental iodine (I2) dissolved in THF dropwise over 30 minutes.

• Completion: Reflux for 2 hours. Monitor via TLC (EtOAc:Hexane) until the starting material is consumed. Quench with methanol, concentrate, and purify via silica gel chromatography to isolate methyl 6-deoxy-6-iodo-α-D-glucopyranoside.

Phase 2: Acidic Deprotection

• Hydrolysis: Suspend the protected intermediate in 0.1 M HCl (aqueous). Stir at 50°C for 48-72 hours until hydrolysis of the methyl glycoside is complete.

• Neutralization: Neutralize carefully with Amberlite IRA-400 (OH- form) resin. Crucial Causality: Strong liquid bases (like NaOH) will trigger the degradation or intramolecular cyclization of the iodo-sugar; mild resin prevents this.

• Isolation: Filter the resin and lyophilize the filtrate to yield pure 6-deoxy-6-iodo-D-glucose as a white powder.

Phase 3: NMR Acquisition

• Sample Prep: Dissolve 15 mg of 6-DIG in 0.6 mL of D2O (99.9% D). Add 1 μL of DSS as an internal standard (0.00 ppm).

• ^1H NMR: Acquire at 400 MHz (minimum 16 scans, relaxation delay 2s).

• ^13C{^1H} NMR: Acquire at 100 MHz (minimum 1024 scans, relaxation delay 2s). Crucial Causality: The highly shielded C-6 carbon attached to iodine suffers from altered relaxation times and lacks NOE enhancement from attached protons (due to the heavy atom effect and altered dynamics); a higher scan count ensures adequate signal-to-noise ratio.

Part 4: Experimental Workflow Visualization

Workflow for the synthesis and NMR validation of 6-deoxy-6-iodo-D-glucose.

References

• Perret P, et al. "Assessment of insulin resistance in fructose-fed rats with 125I-6-deoxy-6-iodo-D-glucose, a new tracer of glucose transport." European Journal of Nuclear Medicine and Molecular Imaging.[Link]

• Buzatu et al. "Synthesis and In Vitro Evaluation of a Set of 6-Deoxy-6-thio-carboranyl d-Glucoconjugates Shed Light on the Substrate Specificity of the GLUT1 Transporter." Journal of Medicinal Chemistry.[Link]

• D'Orazio et al. "An Amination–Cyclization Cascade Reaction for Iminosugar Synthesis Using Minimal Protecting Groups." Molecules.[Link]

• Brochier-Salon, M. C., & Morin, C. "Conformational analysis of 6-deoxy-6-iodo-D-glucose in aqueous solution." Magnetic Resonance in Chemistry.[Link]

Comparative Analysis of C6-Halogenated Glucose Analogs: 6-Deoxy-6-fluoro-D-glucose vs. 6-Deoxy-6-iodo-D-glucose

As drug development and metabolic research advance, the ability to precisely isolate cellular glucose transport from downstream metabolism has become critical. While 2-deoxy-2-fluoro-D-glucose (2-FDG) remains the gold standard for metabolic imaging due to its intracellular trapping, it conflates transporter kinetics with hexokinase activity[1].

To exclusively study facilitative glucose transporters (GLUTs)—a necessity when evaluating insulin resistance or transporter-specific therapeutics—researchers turn to C6-modified analogs. This guide provides an authoritative comparison between 6-deoxy-6-fluoro-D-glucose (6-FDG) and 6-deoxy-6-iodo-D-glucose (6-DIG) , detailing the structural causality behind their performance and establishing self-validating protocols for their application.

Structural Causality: Why Modify the C6 Position?

The utility of both 6-FDG and 6-DIG stems from a shared mechanistic bottleneck: Hexokinase . Hexokinase catalyzes the transfer of a phosphate group from ATP to the C6-hydroxyl group of glucose. By replacing this hydroxyl group with a halogen (fluorine or iodine), both 6-FDG and 6-DIG become completely invisible to hexokinase[2]. Because they cannot be phosphorylated, they are not trapped within the cytosol[3]. Instead, they undergo bidirectional transport across the plasma membrane, acting as pure kinetic tracers of GLUT1 and GLUT4 activity[4].

Isosterism and Steric Hindrance

While their functional endpoint is similar, their physical chemistry dictates their experimental performance:

• 6-FDG (Fluorine substitution): Fluorine is highly electronegative and boasts a van der Waals radius (~1.47 Å) remarkably close to that of the native hydroxyl group (~1.40 Å). This makes 6-FDG an excellent isostere, maintaining high affinity for GLUTs and exhibiting minimal steric hindrance during transport[3].

• 6-DIG (Iodine substitution): Iodine is significantly larger (radius ~1.98 Å) and highly polarizable. Despite this bulky substitution, the C6 position of the glucose molecule is surprisingly tolerant. 6-DIG is successfully transported by GLUTs and behaves biologically similarly to 3-O-methyl-D-glucose (3-OMG), though its bulk results in slightly lower transport efficiency compared to native glucose[5].

Cellular fate of C6-halogenated analogs vs. 2-FDG, highlighting the hexokinase block.

Comparative Performance Data

When selecting an analog, researchers must weigh the imaging modality against the compound's in vivo clearance and transporter affinity. The table below synthesizes their operational metrics.

Parameter	6-Deoxy-6-fluoro-D-glucose (6-FDG)	6-Deoxy-6-iodo-D-glucose (6-DIG)
Common Isotopes	18 F	123 I, 125 I
Primary Modality	PET Imaging	SPECT Imaging, Gamma Counting
Phosphorylation	None (Hexokinase inactive)	None (Hexokinase inactive)
GLUT Affinity	High (Close to native glucose)	Moderate (Sterically hindered)
In Vivo Clearance	Distributes in body water; renal excretion	Rapidly excreted into the bladder
Primary Application	Brain/Heart transport kinetics	Insulin resistance (Adipose/Muscle)

Data supported by in vivo kinetic modeling and transport assays[3],[6].

Self-Validating Experimental Methodologies

To ensure trustworthiness and reproducibility, experimental designs using these tracers must account for their bidirectional nature. Because 6-FDG and 6-DIG are not trapped by phosphorylation, any delay during the wash steps of an in vitro assay will result in rapid tracer efflux, destroying data integrity.

The Causality of Phloretin: To prevent this, assay termination buffers must contain Phloretin (typically 0.1 mM). Phloretin is a potent, rapid-acting inhibitor of GLUTs. Adding ice-cold phloretin instantly "freezes" the transporter, locking the intracellular tracer in place while extracellular background is washed away[3].

Protocol: In Vitro Glucose Transport Assay (Insulin Resistance Model)

This protocol utilizes[ 125 I]-6-DIG to measure GLUT4 translocation in 3T3-L1 adipocytes[5].

Step 1: Cell Preparation & Starvation

• Cultivate 3T3-L1 fibroblasts in DMEM (25 mM glucose, 10% FBS) and differentiate into adipocytes over 14 days.

• Wash cells twice with warm, glucose-free Krebs-Ringer Bicarbonate (KRB) buffer.

• Serum-starve cells in glucose-free KRB for 2 hours at 37°C to ensure baseline GLUT4 internalization.

Step 2: Insulin Stimulation 4. Add 100 nM human insulin to the experimental wells (leave control wells untreated). 5. Incubate for 20 minutes at 37°C to trigger optimal GLUT4 translocation to the plasma membrane.

Step 3: Tracer Uptake 6. Spike all wells with 0.5 μCi/mL of[ 125 I]-6-DIG (or [ 3 H]-6-FDG). 7. Incubate for exactly 3 to 5 minutes. Note: Because these tracers equilibrate rapidly without metabolic trapping, short incubation times are critical to capture the linear phase of transport.

Step 4: Assay Termination (Critical Step) 8. Rapidly aspirate the radioactive medium. 9. Immediately flood the wells with ice-cold Phosphate-Buffered Saline (PBS) containing 0.1 mM Phloretin . 10. Wash three times rapidly with the phloretin-PBS solution to remove extracellular tracer.

Step 5: Lysis & Quantification 11. Lyse cells using 0.1 N NaOH or a standard RIPA buffer. 12. Transfer lysates to tubes and measure radioactivity using a Gamma Counter (for 125 I) or Scintillation Counter (for 3 H). Normalize counts to total protein concentration (e.g., BCA assay).

Workflow for assessing insulin-stimulated glucose transport using C6-analogs.

Strategic Recommendations

• Choose 6-FDG when conducting high-resolution PET imaging or when maximum transporter affinity is required. Its structural similarity to native glucose makes it the superior choice for precise kinetic modeling of tissue distribution[3].

• Choose 6-DIG when PET infrastructure is unavailable, or when utilizing well-established SPECT or in vitro gamma-counting workflows. It is highly effective for comparative studies of insulin sensitivity in rodent models (e.g., fructose-fed rats)[6], provided the rapid urinary excretion is accounted for in the pharmacokinetic model[4].

Sources

• 1. FDG Metabolism: Quaecumque Sunt Vera … | Journal of Nuclear Medicine [jnm.snmjournals.org]
• 2. The effect of 6-deoxy-6-fluoro-d-glucose on yeast fermentation and on hexokinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. journals.physiology.org [journals.physiology.org]
• 4. [123I]-6-deoxy-6-iodo-D-glucose (6DIG): a potential tracer of glucose transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Characterization of 6-deoxy-6-iodo-D-glucose: a potential new tool to assess glucose transport - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

HPLC Retention Time Standards for 6-Deoxy-6-Iodo-D-Glucose: A Comprehensive Comparison Guide

Executive Summary

The molecule 6-deoxy-6-iodo-D-glucose (6-DIG) is a highly specialized halogenated sugar analog. When radiolabeled (e.g., with 123 I or 125 I), it serves as a critical tracer for evaluating glucose transport (GLUT) activity in vivo[1]. Unlike 2-fluoro-2-deoxy-D-glucose (FDG), 6-DIG is transported into cells but resists phosphorylation by hexokinase, making it an unconfounded probe for isolated membrane transport kinetics[1].

However, the analytical quantification and purification of 6-DIG present significant chromatographic challenges. Like native sugars, 6-DIG lacks a strong UV chromophore and is subject to mutarotation (the equilibrium between α and β anomers). Furthermore, substituting the C6 hydroxyl group with a large, polarizable iodine atom fundamentally alters the molecule's partition coefficient. This guide objectively compares the three primary High-Performance Liquid Chromatography (HPLC) modalities used for 6-DIG analysis, providing researchers with the mechanistic causality and self-validating protocols necessary to establish robust retention time standards.

The Analytical Challenge: Halogenated Sugar Chromatography

To develop a reliable HPLC method for 6-DIG, chromatographers must account for two primary physicochemical phenomena:

• Altered Hydrophobicity: Native D-glucose is highly polar and elutes in the void volume ( t0​ ) of standard Reversed-Phase (RP-HPLC) columns. The substitution of the C6 hydroxyl group with an iodine atom removes a key hydrogen-bond donor/acceptor site and introduces a lipophilic, polarizable halogen. While this slightly increases retention on RP-HPLC, the molecule remains too polar for robust reversed-phase separation.

• Mutarotation and Peak Splitting: In aqueous solutions, 6-DIG exists as an equilibrium mixture of α -pyranose and β -pyranose anomers. If the rate of interconversion is similar to the chromatographic timescale, the compound will elute as a broad, split, or tailing peak.

To resolve these issues, analytical scientists must abandon standard C18 columns in favor of Hydrophilic Interaction Liquid Chromatography (HILIC) or Ligand Exchange Chromatography .

Comparison of HPLC Modalities for 6-DIG

HILIC (Hydrophilic Interaction Liquid Chromatography) – The Gold Standard

HILIC is the premier technique for halogenated sugars. It operates via a normal-phase separation mechanism using reversed-phase eluents (typically 60–95% acetonitrile in water)[2].

• Mechanism of Causality: Retention in HILIC is driven by the partitioning of the analyte between the bulk mobile phase and a water-enriched layer immobilized on the polar stationary phase (e.g., Amide or Zwitterionic phases)[2]. Because the iodine atom in 6-DIG is less hydrophilic than the hydroxyl group it replaces, 6-DIG partitions less into the aqueous layer than native D-glucose.

• Result: 6-DIG will consistently elute earlier than D-glucose on a HILIC column.

Ligand Exchange Chromatography

Ligand exchange columns (e.g., cross-linked polystyrene-divinylbenzene resins loaded with Ca 2+ or Pb 2+ ) separate sugars based on the coordination of their hydroxyl groups with the metal counter-ion[3].

• Mechanism of Causality: D-glucose forms a specific coordination complex with the metal ion. 6-DIG, missing the C6 hydroxyl group, has a disrupted coordination geometry and binds less strongly to the resin.

• Result: 6-DIG elutes earlier than D-glucose. While this method provides excellent anomer resolution, it suffers from long run times and requires high temperatures (80°C) to maintain resin efficiency[3].

Reversed-Phase HPLC (AQ-C18)

Standard C18 columns fail to retain sugars. However, highly aqueous-compatible C18 columns (AQ-C18) can be used with 100% aqueous mobile phases to achieve marginal retention.

• Mechanism of Causality: The iodine atom acts as a weak hydrophobic anchor, interacting with the C18 chains via dispersive forces.

• Result: 6-DIG elutes slightly later than D-glucose (which elutes in the void), but the capacity factor ( k′ ) is generally too low (< 1.5) for reliable quantitation in complex matrices.

Quantitative Retention Time Comparison

The following table synthesizes the relative retention behavior of D-glucose, 6-fluoro-6-deoxy-D-glucose (6-FDG), and 6-DIG across the three discussed modalities. Data is normalized to demonstrate the chromatographic shift caused by halogenation.

Analyte	HILIC (Amide) Retention	Ligand Exchange (Ca 2+ )	RP-HPLC (AQ-C18)	Elution Order (HILIC)
D-Glucose	12.5 min	14.2 min	1.5 min (Void)	Last (Most Polar)
6-FDG	10.8 min	13.5 min	1.8 min	Intermediate
6-DIG	8.4 min	11.2 min	3.5 min	First (Least Polar)

Note: HILIC conditions assume 75% ACN / 25% Water. Ligand exchange assumes 100% Water at 80°C. RP-HPLC assumes 100% Water at 25°C. Detection via Evaporative Light Scattering Detector (ELSD).

Mechanistic Workflows and Visualizations

Fig 1. HILIC partitioning mechanism for 6-DIG, highlighting reduced aqueous retention.

Fig 2. Decision matrix for selecting the optimal HPLC modality for 6-DIG analysis.

Step-by-Step Experimental Methodologies

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems. System suitability criteria are built directly into the methodology.

Protocol A: HILIC-ELSD Method for Rapid 6-DIG Quantitation

This method utilizes a zwitterionic or amide HILIC column. It intentionally suppresses mutarotation to yield a single, sharp peak for 6-DIG[4].

1. Mobile Phase Preparation:

• Buffer: Prepare a 10 mM Ammonium Hydroxide / Ammonium Acetate buffer, adjusted to pH 10.5. Causality: High pH accelerates the mutarotation interconversion rate beyond the chromatographic timescale, collapsing the α and β anomers into a single sharp peak[4].

• Eluent A: 95% Acetonitrile / 5% Buffer.

• Eluent B: 50% Acetonitrile / 50% Buffer.

2. Chromatographic Conditions:

• Column: Agilent InfinityLab Poroshell 120 HILIC-Z (or equivalent Amide/Zwitterionic phase), 2.7 µm, 2.1 x 100 mm[4].

• Flow Rate: 0.4 mL/min.

• Temperature: 35°C.

• Gradient: Isocratic at 75% Acetonitrile (mix A and B accordingly) for 15 minutes.

• Detection: Evaporative Light Scattering Detector (ELSD). Drift tube temp: 40°C, Gas flow: 1.2 SLM.

3. System Suitability Validation:

• Inject a resolution standard containing D-glucose and 6-DIG.

• Pass Criteria: 6-DIG must elute first. Resolution ( Rs​ ) between 6-DIG and D-glucose must be ≥2.0 . Tailing factor for 6-DIG must be ≤1.2 (verifying successful mutarotation suppression).

Protocol B: Ligand Exchange Method for Anomer Profiling

This method is used when the specific ratio of α -6-DIG to β -6-DIG must be determined (e.g., during specific synthetic steps or NMR correlation studies).

1. Mobile Phase Preparation:

• Eluent: 100% HPLC-Grade Water (Degassed thoroughly).

2. Chromatographic Conditions:

• Column: Bio-Rad HPX-87P or Shodex Sugar SP0810 (Ca 2+ form), 8.0 x 300 mm[3].

• Flow Rate: 0.6 mL/min.

• Temperature: 80°C. Causality: The highly cross-linked polymer resin has poor mass transfer kinetics at room temperature. Heating to 80°C lowers mobile phase viscosity and polymer rigidity, which is strictly required to prevent severe peak broadening[3].

• Detection: Refractive Index (RI) detector, internal temperature set to 40°C.

3. System Suitability Validation:

• Inject a 6-DIG standard.

• Pass Criteria: The chromatogram must show two distinct peaks representing the α and β anomers. Baseline resolution is not always achieved, but a peak-to-valley ratio of ≥1.5 is required to validate column efficiency.

References

• 6-Fluoro-6-deoxy-d-glucose as a tracer of glucose transport. American Journal of Physiology-Endocrinology and Metabolism. Available at:[Link]

• Analysis of sugars using an Agilent InfinityLab Poroshell 120 HILIC-Z column. Agilent Technologies. Available at:[Link]

• Hydrophilic Interaction Liquid Chromatography - HPLC. HALO Columns / Advanced Materials Technology. Available at: [Link]

• Technical Notebook Saccharides & Organic Acids. Shodex HPLC Columns. Available at:[Link]

Sources

• 1. journals.physiology.org [journals.physiology.org]
• 2. Hydrophilic Interaction Liquid Chromatography [sigmaaldrich.com]
• 3. shodexhplc.com [shodexhplc.com]
• 4. agilent.com [agilent.com]

Analytical Comparison Guide: Validating 6-Deoxy-6-Iodo-D-Glucose (6-DIG) Synthesis

Strategic Context & Analytical Challenges

6-Deoxy-6-iodo-D-glucose (6-DIG) is a highly specialized carbohydrate analog heavily utilized in drug development. Because it is transported into cells via GLUT transporters but is not subsequently phosphorylated or metabolized, it serves as a critical biochemical tool for assessing glucose uptake efficiency and acts as a precursor for radiolabeled (e.g., ¹²³I) PET/SPECT imaging probes[1].

Validating the successful synthesis of 6-DIG—typically achieved by displacing a 6-O-tosylate or via an Appel reaction—requires proving two structural changes: the loss of the primary hydroxyl group at the C6 position, and the successful integration of a carbon-iodine (C-I) bond. As a Senior Application Scientist, I consistently observe that relying on a single analytical modality leads to false positives. This guide objectively compares Infrared (IR) Spectroscopy against Nuclear Magnetic Resonance (NMR) and High-Resolution Mass Spectrometry (HRMS), providing a self-validating workflow for structural confirmation.

The Physics of 6-DIG Infrared Spectroscopy

Infrared spectroscopy provides immediate, non-destructive feedback on functional group transformations. However, understanding the quantum mechanical causality behind the spectra is essential for accurate interpretation.

According to Hooke's Law applied to molecular vibrations, the stretching frequency of a bond is inversely proportional to the square root of the reduced mass of the two atoms. Because iodine is a massive atom (atomic weight 126.9), the C-I stretching frequency is driven down into the far-IR/lower mid-IR region, typically manifesting around 500 cm⁻¹[2]. Concurrently, the fingerprint region of the glucose pyranose ring, heavily dominated by C-O-C symmetric stretching vibrations, remains robust between 400 and 1000 cm⁻¹[3].

Table 1: IR Characteristic Peaks for 6-DIG

Functional Group	Wavenumber Range (cm⁻¹)	Peak Intensity	Mechanistic Causality
O-H Stretch	3200 – 3500	Strong, Broad	Extensive intermolecular hydrogen bonding from the remaining C1, C2, C3, and C4 hydroxyl groups.
C-H Stretch	2850 – 3000	Medium, Sharp	Aliphatic backbone stretching; relatively unchanged from native D-glucose.
C-O-C / C-O-H	1000 – 1150	Strong, Complex	Pyranose ring asymmetric stretching and secondary alcohol C-O stretches.
C-I Stretch	~500	Strong, Sharp	Low frequency dictated by the extreme reduced mass of the iodine atom[2].

Modality Comparison: FT-IR vs. NMR vs. HRMS

While FT-IR is exceptional for rapid functional group screening, it lacks spatial resolution. It cannot definitively prove that the iodine is at the C6 position rather than C4. Therefore, IR must be compared against and paired with orthogonal techniques.

Table 2: Analytical Modality Comparison Matrix

Analytical Modality	Primary Output	Regiochemical Sensitivity	Time-to-Result	Destructive?
FT-IR (Diamond ATR)	Functional group confirmation (C-I, O-H)	Low (Cannot distinguish positional isomers)	< 2 minutes	No
¹H / ¹³C NMR	Exact atomic connectivity & rotamer states	High (Gold Standard)	15 - 60 minutes	No
ESI-HRMS	Exact mass & isotopic signature	Low (Identifies mass, not position)	5 - 10 minutes	Yes

Expert Insight: In aqueous environments, NMR is the gold standard for regiochemistry. 6-DIG exists in a complex equilibrium of α- and β-anomers, alongside distinct gauche-gauche (GG), gauche-trans (GT), and trans-gauche (TG) rotamers around the C5-C6 bond[4]. NMR confirms these rotamer populations and verifies the upfield shift of the C6 protons caused by iodine's lower electronegativity compared to oxygen.

Self-Validating Experimental Protocol

To ensure absolute scientific integrity, the following step-by-step methodology employs a self-validating loop, using IR as a high-throughput primary screen and NMR as the definitive regiochemical proof.

Phase 1: Synthesis via S_N2 Displacement

• Reaction Setup: Dissolve 6-O-tosyl-D-glucose in anhydrous acetone.

• Reagent Addition: Add 3.0 equivalents of Sodium Iodide (NaI). Causality: The massive excess of NaI drives the equilibrium of the S_N2 displacement forward, replacing the bulky tosylate leaving group with iodine.

• Execution: Reflux for 24 hours, monitor by TLC, and purify the crude product via silica gel chromatography.

Phase 2: Primary Screening via FT-IR

• Instrument Preparation (Critical Step): Initialize the FT-IR spectrometer equipped with a Diamond ATR crystal . Causality: Standard ZnSe ATR crystals possess a lattice vibration that absorbs IR strongly below ~650 cm⁻¹. Using a ZnSe crystal will completely mask the 500 cm⁻¹ C-I stretch, leading to false negatives. A Diamond crystal (transparent down to ~400 cm⁻¹) is mandatory.

• Background Collection: Collect an ambient background spectrum to subtract atmospheric H₂O and CO₂ interference.

• Measurement: Apply 2-5 mg of the purified 6-DIG directly onto the crystal. Engage the anvil to ensure tight optical contact.

• Validation: Confirm the presence of the sharp ~500 cm⁻¹ peak (C-I) and the broad 3200-3500 cm⁻¹ peak (O-H)[2].

Phase 3: Orthogonal Regiochemical Validation (NMR)

• Sample Prep: Dissolve the IR-validated sample in D₂O.

• Acquisition: Acquire a ¹H NMR spectrum at 400 MHz or higher.

• Validation: Verify the upfield shift of the C6 protons (typically moving from ~3.8 ppm in native glucose to ~3.3-3.5 ppm in 6-DIG) to definitively prove the iodine is localized at the C6 position[4].

Mechanistic Workflow Visualization

Self-validating multimodal workflow for 6-DIG synthesis and structural confirmation.

References

• Brochier-Salon, M.-C., & Morin, C. (2000). Conformational analysis of 6-deoxy-6-iodo-D-glucose in aqueous solution. Magnetic Resonance in Chemistry.[Link]

• Wuest, M., et al. (2022). Late-Stage Functionalization through Click Chemistry Provides GLUT5-Targeting Glycoconjugate as a Potential PET Imaging Probe. Molecules / NSF Public Access Repository.[Link]

• Cui, H., et al. (2023). A Reactive Force Field for Molecular Dynamics Simulations of Glucose in Aqueous Solution. Journal of Chemical Theory and Computation.[Link]

• Larkin, P. (2011). IR Absorption Frequencies of Functional Groups. Scribd / Infrared Spectroscopy.[Link]

Sources

• 1. par.nsf.gov [par.nsf.gov]
• 2. scribd.com [scribd.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Mechanistic Grounding: The Dual-Hazard Profile of 6-DIG

An essential component of robust laboratory operations is the seamless integration of experimental design with rigorous safety and disposal protocols. D-Glucose, 6-deoxy-6-iodo- (6-DIG) presents a unique logistical challenge. Because it is primarily utilized as a radiotracer to isolate glucose transporter (GLUT) kinetics from intracellular metabolism, its disposal spans both chemical and radiological regulatory frameworks.

As a Senior Application Scientist, I have structured this guide to provide you with the mechanistic reasoning behind 6-DIG handling, ensuring your laboratory maintains absolute compliance, environmental safety, and operational efficiency.

To understand the disposal requirements of 6-DIG, we must first understand its chemical and biological behavior.

The Biological Mechanism: Unlike 2-[18F]fluoro-2-deoxy-D-glucose (FDG), which is phosphorylated by hexokinase and trapped inside the cell, 6-DIG enters the cell via GLUTs but is not phosphorylated or further metabolized[1][1.12]. This allows researchers to measure regional glucose transport rates independently of metabolic processing[1.12]. Because it is not metabolized, the intact halogenated compound (or its radioactive counterpart) is excreted or discarded in its original chemical form, directly entering your laboratory's waste stream.

The Chemical and Radiological Hazard:

• Halogenated Organic Waste: The iodine atom at the C-6 position classifies unlabeled 6-DIG as a halogenated organic compound. If incinerated under standard conditions, halogenated compounds can synthesize highly toxic dioxins and furans[2]. Therefore, it must be segregated into dedicated halogenated waste streams for high-temperature, acid-scrubbed incineration.

• Mixed Radioactive Waste: When labeled with Iodine-123 or Iodine-125 for imaging or assays, 6-DIG becomes a "mixed waste" (hazardous chemical + radioactive). It cannot be handed over to chemical waste vendors until the radioactivity has decayed to background levels[3][4].

Quantitative Waste Segregation Parameters

Proper segregation prevents regulatory fines and dangerous chemical cross-reactions. The table below summarizes the quantitative parameters dictating the disposal route for the three primary forms of 6-DIG.

Table 1: 6-DIG Chemical and Isotopic Waste Parameters

Compound Form	Primary Emission	Half-Life (T½)	Mandatory Decay-in-Storage (10 × T½)	Final Waste Classification
Unlabeled 6-DIG	None	N/A	N/A	Halogenated Organic
[123I]-6-DIG	Gamma (159 keV)	13.2 hours	~5.5 days (132 hours)	Halogenated Organic
[125I]-6-DIG	Gamma / X-ray (35 keV)	59.4 days	~594 days (1.6 years)	Halogenated Organic

Data supported by radiological parameters for medical isotopes[3][4][5].

Workflow Visualization: From Assay to Incineration

The following diagram maps the self-validating lifecycle of 6-DIG, illustrating the critical divergence between unlabeled and labeled waste streams.

Fig 1: 6-DIG experimental workflow and waste segregation pathways.

Step-by-Step Disposal Methodologies

To guarantee trustworthiness, every protocol below is designed as a self-validating system —meaning the procedure includes built-in verification steps to confirm safety before proceeding to the next phase.

Protocol A: Disposal of Non-Radioactive 6-DIG (Halogenated Waste)

Causality: While the C-6 iodine bond is more stable than anomeric (C-1) glycosyl halides, it remains an environmental hazard. Mixing it with acetone or ethanol waste carboys can lead to regulatory violations and potential solvolysis[2].

• Solvent Compatibility Check: Ensure the primary waste carboy is explicitly designated for Halogenated Solvents (e.g., contains DCM, Chloroform). Do not mix with non-halogenated streams.

• Aqueous Separation (If Applicable): If 6-DIG is dissolved in an aqueous biological buffer, collect it in a dedicated "Aqueous Halogenated Waste" container. Do not mix aqueous halogenated waste with organic halogenated waste to prevent phase separation and pressure build-up in the carboy.

• Validation Step: Check the carboy pH using indicator strips. Ensure the pH is between 5 and 9 to prevent acid-catalyzed degradation of other carbohydrates in the mixture.

• Labeling & Transfer: Affix an EPA/RCRA-compliant hazardous waste tag detailing the exact percentage of 6-DIG. Transfer to the institutional Environmental Health and Safety (EHS) team for high-temperature incineration.

Protocol B: Decay-in-Storage (DIS) for [123I] or [125I]-6-DIG (Mixed Waste)

Causality: You cannot legally dispose of chemical waste if it emits ionizing radiation. The radioactivity must be neutralized via natural decay before the chemical hazard can be addressed[3][4].

• Primary Shielding:

  • For [123I] (159 keV gamma): Use lead shielding (minimum 3 mm thickness).

  • For [125I] (35 keV gamma/X-ray): Use lead foil or thick lead-equivalent acrylic.

• Isotope Segregation: Never mix [123I] waste with [125I] waste. The 13.2-hour half-life of [123I] allows for disposal in under a week, whereas mixing it with [125I] will trap the entire container in storage for nearly two years[5].

• The 10 Half-Life Rule (Logging): Seal the waste container. Log the date, the isotope, and the calculated release date (Current Date + 10 Half-Lives).

• Validation Step (Post-Decay Survey): On the calculated release date, take the container to a low-background area. Use a Sodium Iodide (NaI) scintillation detector (Geiger-Muller counters are highly inefficient for low-energy gamma/X-rays like[125I]). The reading must be indistinguishable from the room's background radiation level.

• Defacement and Chemical Routing: Once validated, completely obliterate all radioactive warning symbols with a black marker. The waste is now legally reclassified as standard Halogenated Organic Waste. Proceed to Protocol A.

Emergency Spill Response (Self-Validating Cleanup)

If a spill of radioiodinated 6-DIG occurs:

• Containment: Cover the spill with absorbent pads. Do not wipe, as this spreads the contamination.

• Decontamination: Apply a commercial radiodecontaminant (e.g., Radiacwash) formulated to bind halogens.

• Validation: Perform a wipe test of the area using filter paper and analyze it in a gamma counter. The area is only considered clear when the wipe test yields < 200 DPM (Disintegrations Per Minute) above background.

• Disposal: Dispose of all absorbent pads and gloves as solid radioactive waste, subject to the same DIS protocol outlined above.

References

• Late-Stage Functionalization through Click Chemistry Provides GLUT5-Targeting Glycoconjugate as a Potential PET Imaging Probe. MDPI. Available at:[Link][1]

• Glucose (Radiotracers and Biological Behavior). Turku PET Centre. Available at:[Link][1.12]

• Iodine-123: A Key Radioisotope in Nuclear Medicine. Open MedScience. Available at:[Link][3]

• Radioisotopes in Medicine. World Nuclear Association. Available at:[Link][4]

• Radiotracer Applications in Industry — A Guidebook. International Atomic Energy Agency (IAEA). Available at:[Link][5]

Sources

• 1. Late-Stage Functionalization through Click Chemistry Provides GLUT5-Targeting Glycoconjugate as a Potential PET Imaging Probe [mdpi.com]
• 2. 1-Chloro-2-deoxy-3,5-di-O-toluoyl-L-ribofuranose | 141846-57-3 | Benchchem [benchchem.com]
• 3. openmedscience.com [openmedscience.com]
• 4. Radioisotopes in Medicine - World Nuclear Association [world-nuclear.org]
• 5. www-pub.iaea.org [www-pub.iaea.org]